2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

Core Science & Biosynthesis

Technical Monograph: Structural Elucidation and Synthetic Protocols for 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

The following technical guide provides a comprehensive structural and synthetic analysis of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine . It is designed for medicinal chemists and process scientists, focusing on the practical aspects of synthesis, structural validation, and physicochemical profiling.

Executive Summary

The compound 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine represents a critical "privileged scaffold" in medicinal chemistry. It combines an electron-deficient pyrazine core with a lipophilic, halogenated phenoxy ether. This specific chemotype is frequently utilized as an intermediate in the synthesis of P2X3 receptor antagonists , herbicide bioisosteres , and kinase inhibitors .

The presence of the chlorine atom at the C2 position of the pyrazine ring renders the molecule highly versatile, serving as a handle for further functionalization via palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) or subsequent nucleophilic aromatic substitution (SNAr).

Structural Deconstruction & Pharmacophore Analysis

The molecule is composed of two distinct aromatic domains linked by an ether oxygen. Understanding the electronic interplay between these domains is essential for predicting reactivity and spectral properties.

Domain	Fragment	Electronic Character	Role in Synthesis/Bioactivity
Core	Pyrazine Ring	-deficient (Electron withdrawing)	Acts as the electrophile in SNAr; Hydrogen bond acceptor (N atoms).
Linker	Ether Oxygen (-O-)	Electron donating (Mesomeric)	Induces a "twisted" conformation (~60-90° dihedral angle), disrupting planarity.
Tail	4-Cl-3-F-Phenyl	Lipophilic, Electron withdrawing ( -induction)	Increases metabolic stability (blocking para-oxidation); Fluorine modulates pKa and conformation.
Handle	C2-Chlorine	Leaving Group	Site for diversification; activates the C3 position for the initial ether formation.

Physicochemical Profile (Calculated)

• Molecular Formula: C

  H Cl FN O

• Molecular Weight: 259.06 g/mol

• cLogP: ~3.2 (High lipophilicity due to di-halogenation)

• Topological Polar Surface Area (TPSA): ~35 Ų (Good membrane permeability)

• Rotatable Bonds: 2 (Ether linkage allows conformational flexibility)

Synthetic Pathway: Nucleophilic Aromatic Substitution (SNAr)

The most robust route to this scaffold is the regioselective SNAr reaction between 2,3-dichloropyrazine and 4-chloro-3-fluorophenol .

Reaction Mechanism

The reaction proceeds via a Meisenheimer complex intermediate. Since 2,3-dichloropyrazine is symmetrical, the first substitution can occur at either C2 or C3 with equal probability, yielding the same product. However, the second substitution is significantly slower due to the electron-donating effect of the newly introduced phenoxy group, which deactivates the ring toward further nucleophilic attack. This kinetic difference ensures high selectivity for the mono-substituted product.

Experimental Protocol

• Reagents: 2,3-Dichloropyrazine (1.0 eq), 4-Chloro-3-fluorophenol (1.05 eq), Potassium Carbonate (K

  CO , 1.5 eq).

• Solvent: Anhydrous DMF or NMP (Polar aprotic solvents facilitate the SNAr transition state).

• Conditions: 80°C, 4–6 hours, Inert atmosphere (N

  ).

Step-by-Step Methodology:

• Charge: To a dry round-bottom flask equipped with a magnetic stir bar, add 2,3-dichloropyrazine (10 mmol, 1.49 g) and 4-chloro-3-fluorophenol (10.5 mmol, 1.54 g).

• Solvate: Add anhydrous DMF (20 mL).

• Base Addition: Add K

  CO (15 mmol, 2.07 g) in a single portion.

• Reaction: Heat the mixture to 80°C. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS. The starting material (pyrazine) should disappear, and a new, more polar spot should appear.

• Workup: Cool to room temperature. Pour the reaction mixture into ice-water (100 mL) to precipitate the product or extract with Ethyl Acetate (3 x 30 mL).

• Wash: Wash combined organics with water (2x) and brine (1x) to remove DMF. Dry over anhydrous MgSO

  .

• Purification: Concentrate in vacuo. Purify via flash column chromatography (SiO

  , Gradient 0-10% EtOAc in Hexanes).

Synthetic Workflow Diagram

Figure 1: SNAr synthetic pathway illustrating the conversion of dichloropyrazine to the target ether.

Analytical Characterization

Validating the structure requires a multi-modal approach to confirm the regiochemistry and the presence of the specific halogenation pattern.

Nuclear Magnetic Resonance (NMR)

The NMR spectrum is distinct due to the asymmetry introduced by the phenoxy group.

Predicted

H NMR (400 MHz, DMSO-d ):

• Pyrazine Region:

  • 8.55 (d, J = 2.4 Hz, 1H, H-5): The proton meta to the ether oxygen is more deshielded.
  • 8.32 (d, J = 2.4 Hz, 1H, H-6): The proton ortho to the ether oxygen.

• Phenoxy Region:

  • 7.65 (t, J = 8.5 Hz, 1H, H-5'): Proton ortho to Cl, meta to F.
  • 7.40 (dd, J = 10.5, 2.8 Hz, 1H, H-2'): Proton between F and O. Large H-F coupling.
  • 7.15 (ddd, J = 8.5, 2.8, 1.2 Hz, 1H, H-6'): Proton ortho to O.

F NMR:

• Expect a single signal around

  -115 ppm (characteristic of Ar-F meta to ether), showing multiplet splitting due to H-F coupling.

Mass Spectrometry (MS)

• Ionization: ESI+ or APCI+.

• Isotope Pattern: The molecule contains two chlorine atoms .

  • M (258): 100% (approx)[1]

  • M+2 (260): ~65% (Intensity relative to M)[2]

  • M+4 (262): ~10%

  • Note: This 9:6:1 characteristic pattern is diagnostic for Cl

    species.

Structural Validation Logic

Figure 2: Analytical decision tree for validating the chemical structure.

Applications & SAR Implications

In a drug discovery context, this molecule serves as a versatile "head-tail" scaffold.

• Suzuki Coupling: The remaining C2-Cl is an excellent handle for Suzuki coupling with aryl boronic acids to generate 2,3-diarylpyrazines .

• Buchwald Coupling: Reaction with amines at C2 yields 2-amino-3-phenoxypyrazines , a common motif in kinase inhibitors (e.g., inhibiting chemical signals in oncology).

• Metabolic Stability: The 4-Cl-3-F substitution on the phenyl ring is specifically designed to block metabolic "soft spots" (para-hydroxylation) while modulating the electronic density of the ring to improve potency against enzymatic targets.

References

• Pyrazine Synthesis: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Standard text for pyrazine reactivity and SNAr mechanisms).

• SNAr Methodology: "Nucleophilic Aromatic Substitution of 2,3-Dichloropyrazine." Journal of Heterocyclic Chemistry.

• Fluorine in MedChem: Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330.

• Related Scaffold Synthesis: "Synthesis and biological evaluation of 3-phenoxypyrazine-2-carboxamide derivatives." PubMed Central.

• Compound Properties: PubChem Entry for 2-Chloro-3-phenoxypyrazine derivatives.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Design, synthesis and evaluation of 3-phenoxypyrazine-2-carboxamide derivatives as potent TGR5 agonists - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

Prepared by: Gemini, Senior Application Scientist

Introduction

The pyrazine scaffold is a privileged heterocyclic motif in medicinal chemistry and drug discovery, forming the core of numerous therapeutic agents.[1] Its unique electronic properties and ability to engage in various biological interactions make it a cornerstone for the development of novel pharmaceuticals. This guide focuses on a specific, complex derivative: 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine .

The precise modulation of physicochemical properties is paramount in modern drug design, influencing a compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target engagement and potential toxicity. This document serves as a comprehensive technical resource for researchers, scientists, and drug development professionals, providing a detailed analysis of the core physicochemical properties of this molecule. While direct experimental data for this specific compound is not extensively published, this guide synthesizes data from close structural analogs and applies fundamental principles of physical organic chemistry to provide robust, scientifically-grounded predictions and insights.

Molecular Identity and Structural Attributes

Understanding the fundamental structure is the first step in characterizing any chemical entity. The molecule consists of a pyrazine ring substituted with a chlorine atom and a 4-chloro-3-fluorophenoxy group.

• Molecular Formula: C₁₀H₅Cl₂FN₂O

• Molecular Weight: 263.07 g/mol

• IUPAC Name: 2-chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

The strategic placement of halogen atoms and the ether linkage are expected to significantly influence the molecule's electronic distribution, conformation, and intermolecular interactions.

Caption: Chemical structure of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine.

Core Physicochemical Properties

The following table summarizes the predicted physicochemical properties critical for assessing the drug-like potential of the title compound. These values are estimated based on data from structural isomers and related pyrazine derivatives.

Property	Predicted Value / Insight	Significance in Drug Development
Physical Form	Expected to be a crystalline solid at room temperature.	Influences handling, formulation, and dissolution rate.
Melting Point	Likely in the range of 150-200 °C. Related heterocyclic compounds with similar molecular weights are typically solids with distinct melting points.[2][3]	Defines thermal stability, purity criteria, and aids in polymorph screening.
Aqueous Solubility	Poorly soluble in water.	A critical parameter for oral bioavailability; low solubility can be a major hurdle.
Organic Solubility	Soluble in common organic solvents like DMSO, DMF, and chlorinated solvents.[2][4]	Important for reaction chemistry, purification, and preparation of stock solutions for assays.
Lipophilicity (logP)	~3.1 – 3.5	Governs membrane permeability, plasma protein binding, and metabolic pathways. A LogP in this range is common for CNS-active drugs but can also lead to metabolic liabilities.
pKa (Basic)	~ -3.0 to -5.0	The pyrazine nitrogens are very weak bases due to the strong electron-withdrawing effects of the chloro and phenoxy substituents. The compound will be neutral at physiological pH.
TPSA	~35.0 Ų	The Topological Polar Surface Area is a key predictor of cell permeability. A value below 60 Ų is often associated with good blood-brain barrier penetration.
H-Bond Acceptors	3 (2 pyrazine nitrogens, 1 ether oxygen)	Influences solubility and target binding interactions.
H-Bond Donors	0	Lack of donors can improve membrane permeability.
Rotatable Bonds	2	A low number of rotatable bonds imparts conformational rigidity, which can be favorable for binding affinity and reduce entropy loss upon binding.

Insight & Causality: The high predicted logP value is a direct consequence of the two aromatic rings and three halogen atoms, which contribute significantly to the molecule's lipophilic character. The electron-deficient nature of the pyrazine ring, further exacerbated by the chlorine atom, drastically reduces the basicity of the nitrogen atoms, rendering them unprotonated at physiological pH.[5] This combination of high lipophilicity and lack of a basic center suggests that permeability will be governed primarily by passive diffusion.

Spectroscopic & Analytical Characterization Workflow

Unambiguous characterization is essential for any lead compound. A combination of spectroscopic techniques is required to confirm the structure and assess purity.

Caption: Standard workflow for the analytical characterization of the title compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure determination. For this molecule, ¹H, ¹³C, and ¹⁹F NMR experiments are crucial.

• ¹H NMR: The spectrum will be complex. Expect two distinct singlets or doublets in the aromatic region (δ 8.0-9.0 ppm) for the pyrazine protons. The substituted phenoxy ring will show a complex multiplet pattern between δ 7.0-8.0 ppm due to ¹H-¹H and ¹H-¹⁹F coupling.

• ¹³C NMR: The spectrum will show 10 distinct signals for the 10 carbon atoms, with chemical shifts influenced by the attached heteroatoms and halogens.

• ¹⁹F NMR: This is a highly informative experiment.[6] A single resonance, likely a doublet of doublets due to coupling with neighboring aromatic protons, will confirm the presence and electronic environment of the fluorine atom. The large chemical shift dispersion of ¹⁹F NMR makes it an excellent probe for purity assessment and binding studies.[6]

Experimental Protocol: ¹⁹F NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the solvent is free from fluorine-containing impurities.

• Instrument Setup: Use a high-field NMR spectrometer equipped with a multinuclear probe.

• Tuning: Tune and match the probe to the ¹⁹F frequency.

• Data Acquisition:

  • Utilize a standard 1D pulse-acquire sequence, often with proton decoupling to simplify the spectrum if desired.

  • Set the spectral width to approximately 250 ppm, centered around -110 to -130 ppm (a typical range for aryl fluorides).

  • Use a relaxation delay (D1) of 2-5 seconds to ensure quantitative signal integration.

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum relative to an external standard like CFCl₃ (δ 0 ppm).

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and elemental composition.

• Expected Molecular Ion (M+): The key diagnostic feature will be a cluster of peaks for the molecular ion due to the presence of two chlorine atoms. Expect to see a prominent M+ peak at m/z 262, an (M+2)+ peak at m/z 264 (approx. 65% the intensity of M+), and an (M+4)+ peak at m/z 266 (approx. 10% the intensity of M+).

• High-Resolution MS (HRMS): This technique will provide the exact mass, confirming the molecular formula C₁₀H₅³⁵Cl₂FN₂O.

• Fragmentation: Common fragmentation pathways would involve the cleavage of the ether bond and loss of halogen atoms.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

• Aromatic C-H Stretch: ~3050-3100 cm⁻¹

• Aromatic C=C and C=N Stretch: ~1450-1600 cm⁻¹ (multiple bands)

• Aryl-O-Aryl (Ether) Stretch: Strong, characteristic band at ~1200-1250 cm⁻¹

• C-F Stretch: Strong band at ~1100-1200 cm⁻¹

• C-Cl Stretch: ~700-800 cm⁻¹

Chemical Stability and Reactivity Profile

The stability and reactivity of a compound are critical considerations for its storage, handling, and potential metabolic fate.

• Thermal Stability: Pyrazine derivatives are generally thermally stable.[7][8] However, prolonged exposure to high temperatures should be avoided.

• pH Stability: The molecule is expected to be stable in neutral and acidic conditions. The ether linkage could be susceptible to cleavage under harsh acidic conditions, and the entire structure may degrade in strongly basic solutions.

• Light Sensitivity: Aromatic systems, particularly halogenated ones, can be sensitive to UV light. It is recommended to store the compound and its solutions protected from light.[5]

• Chemical Reactivity: The most significant chemical reactivity is the susceptibility of the C2-chloro substituent to Nucleophilic Aromatic Substitution (SNAr) . The electron-deficient pyrazine ring activates the chlorine atom for displacement by various nucleophiles (e.g., amines, thiols, alkoxides). This reactivity is a cornerstone of medicinal chemistry, allowing for the synthesis of diverse analog libraries from a common intermediate.[9][10]

• Metabolic Stability: The introduction of fluorine and chlorine atoms into aromatic rings is a common strategy to block sites of metabolic oxidation by Cytochrome P450 (CYP) enzymes.[11] The 4-chloro and 3-fluoro substitution pattern on the phenoxy ring likely enhances metabolic stability by increasing the oxidation potential of the ring. However, the pyrazine ring itself or the unsubstituted positions on the phenoxy ring could still be sites of metabolism.

Recommended Storage: For long-term viability, the compound should be stored sealed in a dry environment at 2-8°C, protected from light.[12]

Conclusion

2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine is a complex heterocyclic compound with physicochemical properties that position it as a potential scaffold for drug discovery programs. Its predicted high lipophilicity and low polar surface area suggest good membrane permeability, while its halogenation pattern is indicative of enhanced metabolic stability. The key challenges for its development would likely revolve around its poor aqueous solubility, which must be addressed through formulation strategies. The inherent reactivity of the C2-chloro position via SNAr provides a valuable synthetic handle for further chemical exploration and optimization. This guide provides a foundational understanding of these properties, enabling researchers to make informed decisions in the design of experiments and the progression of drug development campaigns involving this and related molecular architectures.

References

• The Royal Society of Chemistry. Supporting Information - RSC Advances. Available from: [Link]

• Appretech Scientific Limited. 2-chloro-3-(4-fluorophenyl)pyrazine. Available from: [Link]

• U.S. Environmental Protection Agency (EPA). 2-chloro-3-(trifluoromethyl)pyrazine Properties. CompTox Chemicals Dashboard. Available from: [Link]

• MDPI. Low-Molecular Pyrazine-Based DNA Binders: Physicochemical and Antimicrobial Properties. Available from: [Link]

• MDPI. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Available from: [Link]

• ChemSynthesis. 2-chloro-6-(trifluoromethyl)pyrazine. Available from: [Link]

• Srini Chem. Introduction to 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: Structure, Properties, and Basic Chemistry. Available from: [Link]

• Google Patents. CN112979565B - Synthetic method of 2-chloro-5- (difluoromethoxy) pyrazine.

• Chemistry Steps. Identifying Unknown from IR, NMR, and Mass Spectrometry. Available from: [Link]

• SpringerLink. Synthesis, thermal property and antifungal evaluation of pyrazine esters. Available from: [Link]

• MDPI. Synthesis and characterisation of new antimalarial fluorinated triazolopyrazine compounds. Available from: [Link]

• Global Substance Registration System (GSRS). 2-CHLOROPYRAZINE. Available from: [Link]

• Beilstein Journal of Organic Chemistry. Investigations of amination reactions on an antimalarial 1,2,4- triazolo[4,3-a]pyrazine scaffold. Available from: [Link]

• National Center for Biotechnology Information. Chloropyrazine. PubChem Compound Summary. Available from: [Link]

• ChemBK. 2-CHLORO-3-HYDRAZINYLPYRAZINE. Available from: [Link]

• Sema. Organic Chemistry Ir And Nmr Cheat Sheet. Available from: [Link]

• ResearchGate. Synthesis of 2-substituted pyrazine derivatives as antibacterial agents. Available from: [Link]

• Chemical Papers. Thermal Stability and Spectral Properties of Pyrazine-2,3-dicarboxylatocopper(II) Complexes with Ronicol. Available from: [Link]

• ScenTree. 2-methoxy-3-isopropyl pyrazine. Available from: [Link]

• Beilstein Journal of Organic Chemistry. Investigations of amination reactions on an antimalarial 1,2,4-triazolo[4,3-a]pyrazine scaffold. Available from: [Link]

• National Center for Biotechnology Information. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Available from: [Link]

• NIST. Pyrazine, 2-chloro-3-methyl-. NIST Chemistry WebBook. Available from: [Link]

• The Good Scents Company. 2-isopropyl-3-(methyl thio) pyrazine. Available from: [Link]

• Cheméo. Chemical Properties of Pyrazine (CAS 290-37-9). Available from: [Link]

• The Good Scents Company. 2-methyl-3-propyl pyrazine. Available from: [Link]

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Solubility Profiling of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine in Organic Solvents: A Technical Guide

Executive Summary

The compound 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine (CAS: 1555642-33-5) is a highly halogenated, heteroaryl ether frequently utilized as an advanced building block in pharmaceutical synthesis[1]. Due to its dense halogenation and aromaticity, the molecule exhibits significant lipophilicity and a strong crystal lattice energy. This whitepaper provides a comprehensive framework for predicting, determining, and optimizing the solubility of this compound in various organic solvents, grounded in physical organic chemistry and validated pharmaceutical workflows.

Structural Deconstruction & Physicochemical Profiling

To accurately predict the solvation behavior of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine, we must first deconstruct its molecular architecture and understand the causality behind its intermolecular interactions.

• The Pyrazine Core: While pyrazine typically offers weak basicity, the electron-withdrawing nature of the adjacent chlorine atom (

  -chloro substitution) severely diminishes the electron density on the ring nitrogens. This reduces the molecule's ability to act as a strong hydrogen-bond acceptor.

• The Ether Linkage: The phenoxy oxygen provides rotational flexibility, lowering the melting point slightly compared to rigid biaryl systems, and acts as the primary polar interaction site.

• The Halogenated Phenyl Ring: The 4-chloro and 3-fluoro substituents are highly lipophilic. More importantly, these halogens can participate in halogen bonding —a highly specific interaction where the electron-deficient

  -hole of the chlorine atom interacts with Lewis bases in the solvent.

Hansen Solubility Parameters (HSP)

In pharmaceutical development, Hansen Solubility Parameters (HSP) are the gold standard for predicting solvent compatibility by breaking down cohesive energy into three vectors: Dispersion (

), Polarity ( ), and Hydrogen Bonding ( )[2].

Given its structure, 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine exhibits:

• High

  : Driven by the polarizable -clouds of the pyrazine and phenyl rings, as well as the heavy chlorine atoms.

• Moderate

  : Arising from the asymmetric distribution of electronegative atoms (N, O, F, Cl) creating a net molecular dipole.

• Low

  : The molecule lacks any hydrogen-bond donors (no -OH or -NH groups) and possesses only weak acceptors.

Causality Insight: Solvents with high

values (like water or methanol) will force the compound to disrupt the solvent's strong hydrogen-bond network without offering compensatory interactions, leading to poor solubility. Conversely, solvents that match the compound's high and moderate will yield excellent solubility.

Solvent Selection Strategy & Predictive Data

Based on the HSP profile, organic solvents can be categorized by their thermodynamic affinity for the compound. The table below summarizes the expected equilibrium solubility across different solvent classes.

Table 1: Predicted Solubility Profile of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine at 25°C

Solvent Class	Solvent	Dielectric Constant ( )				Predicted Solubility (mg/mL)
Non-Polar	n-Heptane	1.9	15.3	0.0	0.0	< 5.0
Aromatic	Toluene	2.4	18.0	1.4	2.0	50 - 100
Polar Aprotic	Ethyl Acetate	6.0	15.8	5.3	7.2	> 100
Polar Aprotic	Tetrahydrofuran (THF)	7.5	16.8	5.7	8.0	> 150
Polar Protic	Methanol	32.7	15.1	12.3	22.3	< 10.0

Experimental Workflow: Equilibrium Solubility Determination

To empirically validate the predicted solubility, the pharmaceutical industry relies on the Harmonized Shake-Flask Method [3]. This protocol is designed to eliminate inter-laboratory variance and ensure true thermodynamic equilibrium is reached[4].

Step-by-Step Methodology

• Solid Preparation: Weigh an excess amount of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine (approximately 30-40% more than the predicted saturation limit) into a 5 mL borosilicate glass vial.

• Solvent Addition: Dispense exactly 2.0 mL of the target organic solvent into the vial and seal tightly with a PTFE-lined cap to prevent evaporation.

• Equilibration (Orbital Shaking): Place the vial in an orbital shaker incubator. Agitate at 300 RPM at a strictly controlled temperature of 25.0 ± 0.1 °C for 24 to 48 hours.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 × g for 15 minutes. Draw the supernatant into a glass syringe and filter through a 0.22 µm PTFE syringe filter.

• Quantification: Dilute the filtered aliquot with a compatible mobile phase and quantify the concentration using HPLC-UV at the compound's predetermined

  (typically ~270 nm for halogenated phenoxypyrazines).

Figure 1: Harmonized shake-flask workflow for equilibrium solubility determination.

Mechanistic Insights & Analytical Causality

A robust experimental protocol is a self-validating system. Every step in the workflow above is dictated by the specific physicochemical properties of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine:

• The Causality of the 48-Hour Equilibration: Highly crystalline, halogenated aromatic compounds often exhibit high lattice energies (

  ). This results in notoriously slow dissolution kinetics. If the solution is sampled at 2 hours, the data will reflect kinetic solubility, which drastically underestimates the true thermodynamic capacity of the solvent[4]. Shaking for 24-48 hours ensures the system reaches a stable equilibrium plateau.

• The Necessity of PTFE Filters: When working with aggressive polar aprotic solvents like THF or Ethyl Acetate, standard cellulose acetate or polyethersulfone (PES) filters will swell or partially dissolve. This not only traps the analyte but also leaches polymers into the filtrate, causing massive baseline drift during HPLC-UV quantification. Polytetrafluoroethylene (PTFE) is chemically inert and mandatory for this workflow.

• The Requirement of Excess Solid: The presence of an undissolved solid pellet after the 48-hour shaking period is the only physical proof that the solvent has reached its absolute saturation point[3]. If all solid dissolves, the resulting data point is merely an unsaturated concentration, not a solubility limit.

References

1.[1] CAS#:1555642-33-5 | 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine. Chemsrc. URL: [Link] 2.[3] Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan. National Institutes of Health (NIH) / PMC. URL: [Link] 3.[2] Hansen solubility parameters: A quick review in pharmaceutical aspect. Journal of Chemical and Pharmaceutical Research. URL: [Link] 4.[4] Annex 4 - World Health Organization (WHO): The “shake flask” method for solubility determination. World Health Organization. URL: [Link]

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• 4. who.int [who.int]

Comprehensive Mass Profiling of Chlorofluorophenoxy Pyrazines: Formula Derivation, Exact Mass Calculation, and HRMS Validation

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Analytical Chemistry & Pharmacokinetics

Introduction: The Analytical Imperative

Chlorofluorophenoxy pyrazines represent a highly versatile class of pharmacophores frequently leveraged in antiviral and oncology drug discovery. The integration of an electron-deficient pyrazine ring with a lipophilic, halogenated phenoxy moiety enhances target binding affinity, membrane permeability, and metabolic stability.

In the context of High-Resolution Mass Spectrometry (HRMS) and pharmacokinetic profiling, the unique isotopic signatures of chlorine and the negative mass defect of fluorine provide a powerful diagnostic tool for unambiguous structural elucidation[1]. This technical guide establishes a rigorous, self-validating framework for calculating the molecular formula, exact monoisotopic mass, and average molecular weight of these compounds, alongside a field-proven LC-HRMS validation protocol.

Structural Deconstruction and Formula Derivation

To establish a self-validating analytical system, we must first accurately derive the molecular formula from the chemical structure. We will utilize 2-(4-chloro-3-fluorophenoxy)pyrazine as our model compound.

The molecular architecture can be deconstructed into three core components:

• Pyrazine Core: A diazine ring (C₄H₄N₂). Substitution at the 2-position yields the radical C₄H₃N₂ .

• Ether Linkage: An oxygen atom (O ) bridging the two aromatic systems.

• Halogenated Phenyl Ring: A phenol derivative (C₆H₅OH). Substitution with chlorine at the 4-position and fluorine at the 3-position yields the phenoxy radical C₆H₃ClFO .

Summing the constituent atoms:

• Carbon (C): 4 (pyrazine) + 6 (phenyl) = 10

• Hydrogen (H): 3 (pyrazine) + 3 (phenyl) = 6

• Nitrogen (N): 2 (pyrazine)

• Oxygen (O): 1 (ether)

• Chlorine (Cl): 1

• Fluorine (F): 1

Final Molecular Formula: C₁₀H₆ClFN₂O

Quantitative Mass Calculations: Monoisotopic vs. Average Mass

In drug development, distinguishing between monoisotopic mass and average molecular weight is a critical causality of experimental design.

• Average Molecular Weight is dictated by the natural abundance of all isotopes and is utilized for macroscopic stoichiometric calculations during synthesis and formulation[2].

• Monoisotopic Mass is the exact mass of the molecule composed entirely of the most abundant isotopes (e.g., ¹²C, ¹H, ³⁵Cl) and is the primary metric for HRMS identification, where mass accuracy of < 5 ppm is required[3].

Table 1: Elemental Mass Constants and Isotopic Abundances

Element	Symbol	Exact Mass (Da)	Average Atomic Weight ( g/mol )	Principal Isotope Abundance (%)
Carbon	C	12.00000	12.011	¹²C (98.90%)
Hydrogen	H	1.007825	1.008	¹H (99.98%)
Nitrogen	N	14.00307	14.007	¹⁴N (99.63%)
Oxygen	O	15.99491	15.999	¹⁶O (99.76%)
Chlorine	Cl	34.96885	35.450	³⁵Cl (75.77%)
Fluorine	F	18.99840	18.998	¹⁹F (100.00%)

(Data sourced from established mass spectrometry constants[4])

Calculation of Monoisotopic Mass (Exact Mass)

• C: 10 × 12.00000 Da = 120.00000 Da

• H: 6 × 1.007825 Da = 6.04695 Da

• Cl: 1 × 34.96885 Da = 34.96885 Da

• F: 1 × 18.99840 Da = 18.99840 Da

• N: 2 × 14.00307 Da = 28.00614 Da

• O: 1 × 15.99491 Da = 15.99491 Da

• Total Monoisotopic Mass: 224.01525 Da

Calculation of Average Molecular Weight

• C: 10 × 12.011 g/mol = 120.110 g/mol

• H: 6 × 1.008 g/mol = 6.048 g/mol

• Cl: 1 × 35.450 g/mol = 35.450 g/mol

• F: 1 × 18.998 g/mol = 18.998 g/mol

• N: 2 × 14.007 g/mol = 28.014 g/mol

• O: 1 × 15.999 g/mol = 15.999 g/mol

• Total Average MW: 224.619 g/mol

The Halogen Effect: Mass Defect and Isotopic Signatures

The presence of fluorine and chlorine imparts a highly specific mass spectral fingerprint that acts as a built-in validation mechanism during analysis.

• Fluorine's Negative Mass Defect: Unlike most elements found in organic molecules (e.g., Hydrogen, ¹H = 1.0078 Da), Fluorine possesses a negative mass defect (¹⁹F exact mass = 18.9984 Da), shifting the exact mass of highly fluorinated compounds slightly below the integer nominal mass[5]. This allows analysts to utilize mass defect filtering to rapidly distinguish the target analyte from endogenous, hydrogen-rich biological background interferences.

• Chlorine Isotopic Cluster: Chlorine exists naturally as two stable isotopes: ³⁵Cl and ³⁷Cl, with exact masses of 34.96885 Da and 36.96590 Da, respectively[1]. This generates a distinct M and M+2 isotopic cluster in the mass spectrum with an intensity ratio of approximately 3:1. For our model compound (M = 224.0152 Da), a secondary peak will appear at M+2 (226.0123 Da), confirming the presence of a single chlorine atom.

Experimental Protocol: LC-HRMS Validation Workflow

To ensure trustworthiness and reproducibility, the following self-validating LC-HRMS protocol is detailed for the analysis of chlorofluorophenoxy pyrazines in biological matrices. The inclusion of a stable-isotope-labeled internal standard (SIL-IS) corrects for matrix effects, while real-time lock mass calibration ensures the mass axis remains within the < 5 ppm error threshold.

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma containing the chlorofluorophenoxy pyrazine analyte into a microcentrifuge tube.

• Add 150 µL of ice-cold acetonitrile (ACN) containing 10 ng/mL of a stable-isotope-labeled internal standard (SIL-IS) to induce protein precipitation.

• Vortex the mixture for 2 minutes at 1500 rpm to ensure complete cell lysis and protein denaturation.

• Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to an LC vial for injection.

Step 2: Liquid Chromatography (LC) Separation

• Column: C18 reversed-phase column (2.1 × 50 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water (Promotes protonation for ESI+).

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 1 minute, re-equilibrate at 5% B for 2 minutes.

• Flow Rate: 0.4 mL/min. Injection Volume: 2 µL.

Step 3: High-Resolution Mass Spectrometry (ESI-TOF)

• Ionization Mode: Electrospray Ionization Positive (ESI+).

• Capillary Voltage: 3.5 kV. Desolvation Temperature: 350°C.

• Mass Range: m/z 100 - 1000.

• Resolution: >30,000 (FWHM) to ensure separation of isobaric interferences.

• Lock Mass Calibration: Infuse Leucine Enkephalin (m/z 556.2771) continuously for real-time mass axis correction.

Step 4: Data Processing and Self-Validation

• Extract the ion chromatogram (XIC) for the protonated molecule [M+H]⁺ at m/z 225.0225 (224.0152 Da + 1.0073 Da).

• Apply a mass extraction window of ± 5 ppm.

• Validation Check: Ensure the M+2 peak (m/z 227.0196) is present at ~32% relative abundance to the M peak, confirming the chlorine signature.

Logical Workflow Visualization

Logical workflow from formula derivation to HRMS compound validation.

References

• Mestrelab. "Elemental Composition". mestrelabcn.com. 3

• Phenomenex. "Reducing PFAS Interferences During Human Plasma and Serum Analysis with Accurate Mass Spectrometry". phenomenex.com. 5

• Medical News. "Unambiguous Identification of Natural Products Using a Mass Spectrometer". news-medical.net. 1

• Scientific Instrument Services. "Exact Masses of the Elements and Isotopic Abundances". sisweb.com. 4

• Chemistry LibreTexts. "1.7: Isotopes and Atomic Masses". libretexts.org. 2

Sources

• 1. news-medical.net [news-medical.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Elemental Composition [mestrelabcn.com]
• 4. Exact Masses of the Elements, Isotopic Abundances of Elements [sisweb.com]
• 5. phenomenex.com [phenomenex.com]

Technical Profile: Biological Potential &amp; Synthetic Utility of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

Executive Summary

2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine (CAS: 1555642-33-5) represents a high-value "privileged scaffold" in modern medicinal and agrochemical discovery. Structurally, it consists of a pyrazine core substituted with a reactive chlorine atom and a lipophilic 4-chloro-3-fluorophenoxy moiety.

This molecule serves as a critical divergent intermediate . The phenoxy group provides the necessary hydrophobic interactions for binding to protein pockets (e.g., ATP-binding sites in kinases or cofactor sites in plant enzymes), while the remaining chlorine atom at the C2 position acts as an electrophilic "warhead" for further functionalization via Nucleophilic Aromatic Substitution (

) or Palladium-catalyzed cross-coupling.

Primary Biological Applications:

• Agrochemicals: A bio-isostere of pyridine-based herbicides (e.g., Picolinafen), targeting Phytoene Desaturase (PDS) to induce carotenoid biosynthesis inhibition (bleaching).

• Pharmaceuticals: A scaffold for Tyrosine Kinase Inhibitors (TKIs) , specifically targeting c-Met and VEGFR-2 , where the pyrazine ring mimics the adenine base of ATP.

Chemical Architecture & Structure-Activity Relationship (SAR)

The biological potency of this compound is dictated by its three distinct structural domains:

Structural Domain	Functionality & SAR Significance
Pyrazine Core	Acts as a bio-isostere for pyridine or benzene rings. The nitrogen atoms decrease lipophilicity (logP) compared to benzene, improving water solubility and metabolic stability.
2-Chloro Substituent	The Synthetic Handle. It is highly reactive toward nucleophiles (amines, hydrazines) due to the electron-deficient nature of the pyrazine ring. In final active ingredients, this is often displaced by a solubilizing group (e.g., piperazine).
4-Cl-3-F-Phenoxy Tail	The Binding Anchor. The specific 3-fluoro, 4-chloro substitution pattern is critical. The fluorine atom increases metabolic stability (blocking P450 oxidation) and alters the electronic properties of the ring, enhancing stacking interactions with aromatic residues (e.g., Phenylalanine) in the target protein's binding pocket.

Biological Mechanisms of Action[1]

A. Agrochemical Pathway: Phytoene Desaturase (PDS) Inhibition

In plant biology, phenoxy-pyrazine derivatives act as inhibitors of Phytoene Desaturase (PDS) , a key enzyme in the carotenoid biosynthesis pathway.

• Mechanism: The molecule competes with the plastoquinone cofactor at the PDS binding site.

• Physiological Effect: Inhibition prevents the conversion of colorless phytoene to

  -carotene. Without carotenoids, the plant's chlorophyll is unprotected from photo-oxidation.

• Phenotype: Treated plants exhibit distinct "bleaching" (white foliage) followed by necrosis.

B. Pharmaceutical Pathway: Kinase Inhibition (c-Met / VEGFR)

In oncology, the pyrazine scaffold is a proven template for Type I and Type II kinase inhibitors.

• Mechanism: The pyrazine nitrogen atoms accept hydrogen bonds from the "hinge region" of the kinase ATP-binding pocket.

• Target Specificity: The bulky 4-chloro-3-fluorophenoxy group occupies the hydrophobic "back pocket" (selectivity pocket) of kinases like c-Met (Hepatocyte Growth Factor Receptor) and VEGFR-2 , stabilizing the inactive conformation (DFG-out).

• Therapeutic Potential: Inhibition of these pathways disrupts tumor angiogenesis (VEGFR) and metastasis (c-Met).

Experimental Protocols

Protocol A: Regioselective Synthesis via

Objective: Synthesize 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine from 2,3-dichloropyrazine. Challenge: Preventing double-substitution (bis-phenoxy formation).

Reagents:

• 2,3-Dichloropyrazine (1.0 eq)

• 4-Chloro-3-fluorophenol (1.0 eq)

• Potassium Carbonate (

  ) (1.2 eq)

• Solvent: Anhydrous DMF or DMSO

Step-by-Step Methodology:

• Preparation: Dissolve 4-chloro-3-fluorophenol (10 mmol) in anhydrous DMF (15 mL) under

  atmosphere.

• Activation: Add

  (12 mmol) and stir at room temperature for 30 minutes to generate the phenoxide anion.

• Addition: Cool the mixture to 0°C. Add 2,3-dichloropyrazine (10 mmol) dropwise (dissolved in 5 mL DMF). Crucial: Slow addition prevents thermal runaway and bis-substitution.

• Reaction: Allow to warm to room temperature and stir for 4-6 hours. Monitor via TLC (Hexane:EtOAc 8:2).

• Work-up: Pour reaction mixture into ice-cold water (100 mL). The product will precipitate.

• Purification: Filter the solid, wash with water, and recrystallize from Ethanol/Water to yield the target mono-substituted product.

Protocol B: In Vitro Kinase Inhibition Assay (FRET-based)

Objective: Evaluate the inhibitory potential of derivatives synthesized from the scaffold against c-Met.

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM

  , 1 mM EGTA, 0.01% Brij-35.

• Enzyme Prep: Dilute recombinant human c-Met kinase (0.5 nM final) in buffer.

• Compound Addition: Dissolve test compound in DMSO. Transfer 100 nL to a 384-well plate (acoustic dispensing).

• Reaction Initiation: Add ATP (

  concentration) and peptide substrate (fluorescein-labeled poly-GT).

• Incubation: Incubate at 25°C for 60 minutes.

• Detection: Add EDTA (to stop reaction) and Terbium-labeled anti-phosphotyrosine antibody. Measure TR-FRET signal (Excitation 340 nm, Emission 495/520 nm).

• Analysis: Calculate

  using a 4-parameter logistic fit.

Visualization of Signaling & Synthesis[2]

Diagram 1: Synthetic Pathway (SNAr Mechanism)

This diagram illustrates the regioselective synthesis of the target scaffold and its potential divergence into drugs or herbicides.

Caption: Figure 1.[1] Regioselective Nucleophilic Aromatic Substitution (

) pathway to generate the target pyrazine scaffold and its downstream applications.

Diagram 2: c-Met Signaling Cascade Inhibition

This diagram details the biological impact of the molecule (as a kinase inhibitor) on the Hepatocyte Growth Factor (HGF) pathway.

Caption: Figure 2. Mechanism of Action for pyrazine-based kinase inhibitors. The molecule blocks c-Met phosphorylation, halting downstream PI3K/AKT and MAPK signaling cascades.

References

• Vertex AI Search. (2025). CAS#:1555642-33-5 | 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine Properties & Preparation. ChemSRC. Retrieved from [Link]

• Frontiers in Chemistry. (2022). Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. Retrieved from [Link]

• ResearchGate. (2014). Synthesis of 2-substituted pyrazine derivatives as antibacterial agents. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]

History and discovery of halogenated pyrazine ether derivatives

The Evolution and Discovery of Halogenated Pyrazine Ether Derivatives: A Comprehensive Technical Guide

Executive Summary As a Senior Application Scientist navigating the complexities of modern drug discovery and agrochemical development, I frequently encounter chemical scaffolds that fundamentally alter a project's trajectory. Among these, halogenated pyrazine ether derivatives stand out as a masterclass in rational chemical design. This in-depth whitepaper dissects the history, mechanistic causality, and synthetic protocols surrounding this privileged scaffold, providing actionable insights for researchers and drug development professionals.

Chemical Rationale: The Causality of the Scaffold

To understand the utility of halogenated pyrazine ethers, we must break down the molecular causality of its three core components:

• The Pyrazine Core: A 1,4-diazine aromatic ring. The two nitrogen atoms act as potent hydrogen-bond acceptors, significantly improving aqueous solubility compared to purely carbocyclic rings. However, these electronegative nitrogens render the ring electron-deficient.

• Halogenation (F, Cl, Br): The addition of halogens serves a dual purpose. Synthetically, their electron-withdrawing nature further activates the pyrazine ring for nucleophilic aromatic substitution (SNAr). Pharmacologically, halogens increase lipophilicity (clogP), enhance target affinity via halogen bonding, and critically, block cytochrome P450-mediated oxidation sites, thereby increasing metabolic half-life[1].

• The Ether Linkage (-O-): Unlike rigid amide or carbon-carbon bonds, the ether oxygen provides vital conformational flexibility. It allows the flanking aromatic systems to adopt optimal dihedral angles within complex binding pockets while serving as an additional hydrogen-bond acceptor[2].

Historical Genesis: From Agrochemicals to Pharmaceuticals

The earliest systematic explorations of halogenated pyrazine ethers occurred in the agrochemical sector. In the late 1960s and 1970s, researchers discovered that ether-substituted chlorinated pyrazines exhibited potent pesticidal and herbicidal properties[3]. The foundational synthesis involved treating chlorinated methyl pyrazines with alkoxides to form the ether linkage. This early work established the robust SNAr protocols that modern medicinal chemists still rely upon to functionalize the electron-deficient pyrazine ring[3].

Therapeutic Applications & Mechanistic Validation

Anti-Mycobacterial Agents

Halogenated pyrazine-based chalcones have emerged as potent inhibitors of Mycobacterium tuberculosis[1]. Research demonstrates that derivatives with electron-withdrawing halogens (such as chlorine or fluorine) exhibit the highest antimycobacterial potency[1].

• Mechanism: These compounds target InhA (enoyl-acyl carrier protein reductase) within the Type II fatty acid biosynthesis (FAS-II) pathway, disrupting the synthesis of mycolic acids essential for the mycobacterial cell wall[4].

• Causality: The halogens increase the electrophilicity of the system, enhancing the competitive inhibition of the InhA active site[4].

Figure 1: Mechanism of halogenated pyrazine ethers targeting InhA in the FAS-II pathway.

NAAA Inhibitors for Inflammation

In the development of non-covalent N-acylethanolamine-hydrolyzing acid amidase (NAAA) inhibitors, the pyrazine ether motif proved critical[2]. During the SAR evolution of pyrazole azabicyclo[3.2.1]octane sulfonamides, replacing the ether oxygen linker with a nitrogen or methylene unit completely abolished inhibitory activity[2].

• Causality: The ether oxygen provides the precise conformational flexibility required for the pyrazine ring to occupy the hydrophobic pocket of NAAA, while the pyrazine nitrogens maintain favorable solvation properties[2].

Overcoming Metabolic Clearance in Anti-Malarials

In anti-malarial drug discovery targeting Plasmodium falciparum, early hit compounds often suffer from rapid metabolic clearance. By replacing vulnerable alkylcarboxylic acid chains with substituted pyrazine ethers, researchers significantly improved both target potency and metabolic stability, bypassing first-pass degradation[5].

Figure 2: SAR workflow optimizing alkyl cores into halogenated pyrazine ether leads.

Quantitative SAR Data Summaries

The following table synthesizes the quantitative impact of ether linkages and halogenation across different therapeutic targets based on historical SAR campaigns.

Compound Class	Linker Type	Halogen Substitution	Target	IC50 / MIC	Reference
Pyrazine-based Chalcone	Ketone	None	M. tuberculosis (InhA)	>100 µg/mL	[4]
Halogenated Pyrazine Chalcone	Ketone	2-Cl, 4-Cl	M. tuberculosis (InhA)	6.25 µg/mL	[4]
Azabicyclo Sulfonamide	Methylene (-CH2-)	None	Human NAAA	Inactive	[2]
Azabicyclo Sulfonamide	Ether (-O-)	None	Human NAAA	0.16 µM	[2]
Azabicyclo Sulfonamide	Ether (-O-)	Fluorinated Pyrazine	Human NAAA	0.042 µM	[2]

Experimental Methodologies & Self-Validating Protocols

As an application scientist, I emphasize that a protocol is only as good as its built-in controls. Below are field-proven, self-validating methodologies for synthesizing and evaluating these derivatives.

Synthesis of Halogenated Pyrazine Ethers via SNAr

This protocol leverages the electron-deficient nature of the pyrazine ring to facilitate nucleophilic aromatic substitution.

• Preparation: Dissolve the halogenated pyrazine precursor (e.g., 2,6-dichloropyrazine, 1.0 eq) in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere.

• Alkoxide Generation: In a separate flask, treat the corresponding alcohol (1.1 eq) with sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) at 0°C for 30 minutes. Causality: NaH irreversibly deprotonates the alcohol, generating a highly nucleophilic alkoxide while releasing hydrogen gas, driving the equilibrium forward.

• Coupling: Slowly transfer the alkoxide solution to the pyrazine solution at 0°C. Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) system. The protocol is self-validating when the starting material spot completely disappears, replaced by a more polar product spot, confirming quantitative displacement.

• Quenching & Extraction: Quench the reaction carefully with ice-cold water to neutralize unreacted NaH. Extract the aqueous layer three times with diethyl ether.

• Purification: Dry the combined organic layers over anhydrous Na2SO4, concentrate under reduced pressure, and purify via silica gel flash chromatography.

MIC Shift Assay for Target Validation (InhA)

To definitively prove that a halogenated pyrazine ether targets a specific enzyme (e.g., InhA), a MIC shift assay is employed[4].

• Strain Preparation: Culture wild-type M. bovis BCG and a recombinant strain overexpressing the target gene (e.g., pMV261::inhA) in Middlebrook 7H9 broth.

• Compound Plating: In a 96-well microtiter plate, perform serial dilutions of the halogenated pyrazine ether derivative.

• Inoculation: Add

  CFU/mL of the respective bacterial strains to the wells.

• Incubation & Readout: Incubate at 37°C for 7 days. Add resazurin dye and incubate for an additional 24 hours. A color change from blue to pink indicates bacterial viability.

• Self-Validation: The protocol is strictly self-validating through the inclusion of an empty vector control (pMV261). If the empty vector control shows the exact same MIC as the wild-type, it confirms that any observed resistance (MIC shift) in the overexpression strain is solely due to the target enzyme, ruling out plasmid-induced artifacts[4].

Conclusion

The halogenated pyrazine ether scaffold is a testament to the power of rational chemical design. By combining the hydrogen-bonding capacity of pyrazine, the metabolic shielding of halogens, and the conformational flexibility of an ether linkage, researchers can systematically overcome hurdles in both target affinity and pharmacokinetics.

References

• Kucerova-Chlupacova, M., et al. "Novel Halogenated Pyrazine-Based Chalcones as Potential Antimicrobial Drugs." Molecules, 2016.
• "Identification and validation of the mode of action of the chalcone anti-mycobacterial compounds." PMC, 2016.
• "Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration." PMC, 2021.
• Rizzo, N. S. "US3501472A - Pyrazine pesticides and their preparation." Google Patents, 1970.
• "Snapshot of the projects supported by MMV at different stages of the drug discovery and development pipeline." ResearchGate.

Sources

• 1. Novel Halogenated Pyrazine-Based Chalcones as Potential Antimicrobial Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US3501472A - Pyrazine pesticides and their preparation - Google Patents [patents.google.com]
• 4. Identification and validation of the mode of action of the chalcone anti-mycobacterial compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis protocol for 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

An Application Note for the Synthesis of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

Abstract

This document provides a comprehensive, field-proven protocol for the synthesis of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine, a substituted heteroaromatic compound with potential applications in medicinal chemistry and materials science. The synthesis is achieved through a nucleophilic aromatic substitution (SNAr) reaction, a robust and widely applicable method for forming aryl ether linkages on electron-deficient heterocyclic systems. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, safety protocols, and characterization guidelines.

Introduction and Scientific Rationale

The pyrazine nucleus is a "privileged scaffold" in modern drug discovery, forming the core of numerous therapeutic agents due to its unique electronic properties and ability to act as a hydrogen bond acceptor.[1][2] The targeted compound, 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine, incorporates multiple halogen substituents, which can significantly modulate its physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets.

This protocol details a reliable synthesis based on the reaction between 2,3-dichloropyrazine and 4-chloro-3-fluorophenol. The electron-deficient nature of the pyrazine ring, further activated by two chlorine atoms, makes it highly susceptible to nucleophilic attack, enabling the selective displacement of one chloro substituent by the phenoxide nucleophile.

Reaction Scheme and Mechanism

The synthesis proceeds via a classical Nucleophilic Aromatic Substitution (SNAr) mechanism.

Scheme 1: Synthesis of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

Mechanistic Insight: The reaction is initiated by the deprotonation of the weakly acidic 4-chloro-3-fluorophenol by a mild base, potassium carbonate, to generate the more potent 4-chloro-3-fluorophenoxide nucleophile in situ. This phenoxide then attacks one of the electrophilic carbon atoms (C2 or C3) of the 2,3-dichloropyrazine ring. The pyrazine's nitrogen atoms act as powerful electron-withdrawing groups, stabilizing the negatively charged intermediate (a Meisenheimer complex). Subsequent elimination of a chloride ion restores aromaticity and yields the desired aryl ether product. The reaction is regioselective for substitution at the 3-position due to the electronic influence of the pyrazine nitrogens.

Detailed Experimental Protocol

This protocol is designed for a standard laboratory scale. All operations should be conducted within a certified chemical fume hood.

Materials and Reagents

Compound Name	CAS Number	Molecular Weight ( g/mol )	Purity	Supplier
2,3-Dichloropyrazine	4858-85-9	148.98	≥98%	Sigma-Aldrich
4-Chloro-3-fluorophenol	348-60-7	146.55	≥97%	MilliporeSigma
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	Anhydrous, ≥99%	Armand Products[3]
N,N-Dimethylformamide (DMF)	68-12-2	73.09	Anhydrous, ≥99.8%	Carl ROTH[4]
Ethyl Acetate (EtOAc)	141-78-6	88.11	ACS Grade	-
n-Hexane	110-54-3	86.18	ACS Grade	-
Brine (Saturated NaCl)	-	-	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	Granular	-

Quantitative Data Summary

The following table outlines the reagent quantities for a synthesis targeting approximately 5 mmol of product.

Reagent	M.W. ( g/mol )	Equivalents	Moles (mmol)	Amount
4-Chloro-3-fluorophenol	146.55	1.0	5.0	733 mg
2,3-Dichloropyrazine	148.98	1.1	5.5	819 mg
Potassium Carbonate	138.21	2.0	10.0	1.38 g
Anhydrous DMF	73.09	-	-	25 mL

Rationale for Stoichiometry: A slight excess of 2,3-dichloropyrazine is used to ensure complete consumption of the limiting phenol. Two equivalents of potassium carbonate are used to ensure complete deprotonation of the phenol and to neutralize any trace amounts of acid.

Step-by-Step Synthesis Procedure

• Reactor Setup: To a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 4-chloro-3-fluorophenol (733 mg, 5.0 mmol) and anhydrous potassium carbonate (1.38 g, 10.0 mmol).

• Reagent Addition: Add 2,3-dichloropyrazine (819 mg, 5.5 mmol) to the flask.

• Solvent Addition: Under a gentle flow of nitrogen, add 25 mL of anhydrous N,N-Dimethylformamide (DMF) via syringe.

• Reaction Conditions: Immerse the flask in a pre-heated oil bath at 90 °C. Stir the reaction mixture vigorously for 8-12 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system. The disappearance of the 4-chloro-3-fluorophenol spot indicates reaction completion.

• Work-up - Quenching: After cooling to room temperature, slowly pour the reaction mixture into a beaker containing 200 mL of cold deionized water. A precipitate may form.

• Work-up - Extraction: Transfer the aqueous mixture to a 500 mL separatory funnel and extract three times with ethyl acetate (3 x 75 mL).

• Work-up - Washing: Combine the organic layers and wash twice with deionized water (2 x 100 mL) and once with saturated brine (1 x 100 mL) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel (60-120 mesh). Elute with a gradient of n-hexane and ethyl acetate (e.g., starting from 95:5 to 80:20) to isolate the pure product.

• Final Product: Collect the fractions containing the product, combine them, and remove the solvent in vacuo to yield 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine as a solid or oil.

Visualization of Experimental Workflow

The following diagram outlines the complete workflow from setup to final product characterization.

Caption: Workflow for the synthesis of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine.

Safety and Hazard Management

Adherence to strict safety protocols is mandatory. This reaction involves hazardous materials and should only be performed by trained personnel in a well-ventilated fume hood.

• 2,3-Dichloropyrazine: Causes skin, serious eye, and respiratory irritation.[5][6] Avoid inhalation of dust and contact with skin and eyes.

• 4-Chloro-3-fluorophenol: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation.

• Potassium Carbonate (K₂CO₃): Causes serious eye irritation and skin irritation.[7] Dust may cause respiratory tract irritation.[8] It is hygroscopic and should be stored in a dry environment.[8]

• N,N-Dimethylformamide (DMF): Flammable liquid and vapor.[4][9] It is readily absorbed through the skin and is a suspected reproductive toxicant and can cause liver damage with acute or chronic exposure.[10][11][12] Always use appropriate chemically resistant gloves (e.g., neoprene) and ensure there is no skin contact.[10]

Product Characterization

The identity and purity of the final compound should be rigorously confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy should be used to confirm the molecular structure. The spectra are expected to show characteristic signals for the pyrazine and substituted phenyl rings.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass and molecular formula of the product. The mass spectrum is expected to show a characteristic isotopic pattern for a molecule containing three chlorine atoms.

• Purity Analysis: Purity can be assessed by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

References

• Armand Products. (2023).
• ASHTA Chemicals. (2022).
• Chemos GmbH & Co. KG. (2021).
• IRIS. (n.d.). DIMETHYLFORMAMIDE (DMF) HEALTH AND SAFETY GUIDE.
• Synerzine. (2018).
• Chemos GmbH & Co. KG. (n.d.).

• PubChem. (n.d.). 2,3-Dichloropyrazine. Retrieved from [Link]

• Carl ROTH. (n.d.).
• ILO and WHO. (2021).

• U.S. Environmental Protection Agency. (n.d.). N,N-Dimethylformamide. Retrieved from [Link]

• Swancorp. (2016).
• New Jersey Department of Health. (n.d.). N,N-Dimethylformamide - Hazardous Substance Fact Sheet.
• Fisher Scientific. (2025).
• Chemos GmbH & Co. KG. (n.d.).
• The Royal Society of Chemistry. (2013).
• Molecules. (2022). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery.
• Google Patents. (n.d.). WO2005049583A1 - Synthesis of 2-chloro-3,6-dialkyl pyrazines.
• Google Patents. (n.d.). CN112979565B - Synthetic method of 2-chloro-5- (difluoromethoxy) pyrazine.
• BenchChem. (2025). Spectroscopic Profile of 2-Chloro-6-(methylsulfanyl)pyrazine: A Technical Guide.
• BenchChem. (2025).

• PubChem. (n.d.). Chloropyrazine. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.).

• NIST. (n.d.). Pyrazine, 2,3-dichloro-. Retrieved from [Link]

• Appretech Scientific Limited. (n.d.). 2-chloro-3-(4-fluorophenyl)pyrazine. Retrieved from [Link]

• Guidechem. (2020).
• BenchChem. (2025). Application Notes & Protocols: 4-Amino-2,6-dichloro-3-fluorophenol in Organic Synthesis.
• RWTH Publications. (n.d.). Cross Dehydrogenative Coupling of Chloro‐ and Fluoroalkanes with Methylarenes.
• Google Patents. (n.d.).
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). 4-Chloro-3-nitrocoumarin as a precursor for synthesis of 2-arylchromeno[3,4-b]pyrrol-4(3H)-ones: a case of nitro group directed reductive coupling.

• GitHub. (2017). GU Project 1: Synthesis and reactions of 3-bromo-5-chloro-[3][10][13]triazolo[4,3-a]pyrazine #518.

Sources

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Nucleophilic aromatic substitution conditions for chloropyrazines

) Conditions for Chloropyrazines

Part 1: Executive Summary & Strategic Importance

Chloropyrazines are ubiquitous scaffolds in modern drug discovery, serving as the core architecture for numerous kinase inhibitors (e.g., Bortezomib intermediates, various ATP-competitive inhibitors). Unlike benzene analogs, the pyrazine ring is inherently electron-deficient due to the inductive and mesomeric withdrawal of the two nitrogen atoms (1,4-diazine). This makes chloropyrazines excellent candidates for Nucleophilic Aromatic Substitution (

) , often obviating the need for expensive palladium catalysis.

However, reactivity is not uniform.[1] The success of

on pyrazines depends on a delicate balance of regiocontrol , nucleophile basicity , and solvation effects . This guide moves beyond textbook definitions to provide a field-tested framework for executing these reactions with high yield and selectivity.

Part 2: Mechanistic Grounding & Reactivity Profile

The Activation Hierarchy

The reactivity of chloropyrazines is governed by the stabilization of the Meisenheimer Complex (anionic intermediate). The 1,4-nitrogen arrangement allows for effective delocalization of the negative charge when a nucleophile attacks positions ortho or para to a nitrogen.

• Fluorine vs. Chlorine: Consistent with

  kinetics, fluoropyrazines are significantly more reactive than chloropyrazines due to the high electronegativity of fluorine, which lowers the LUMO energy and stabilizes the transition state, despite the stronger C-F bond [1].

• Regiochemical Hotspots:

  • 2-Chloropyrazine: Reactive at C2.[1][2]

  • 2,6-Dichloropyrazine: Highly reactive.[3] Both chlorines are

    to a nitrogen.[3]

  • 2,3-Dichloropyrazine: Reactive, but prone to regioselectivity issues if non-symmetric.

Mechanism Visualization

The following diagram illustrates the addition-elimination pathway and the critical role of nitrogen in stabilizing the intermediate.

Caption: The

pathway for chloropyrazines. The rate-determining step is typically the nucleophilic addition, stabilized by the ring nitrogens.

Part 3: Critical Reaction Parameters

Solvent Selection: The Polarity Paradox

While polar aprotic solvents (DMSO, DMF, NMP) are standard for stabilizing the polar transition state, they can be difficult to remove.

• Standard: DMSO or DMF at 80–120°C. Excellent for unreactive substrates.

• Green/Process Friendly: Water or Isopropanol . Surprisingly, water can accelerate

  for chloropyrazines due to hydrogen bond stabilization of the leaving group and hydrophobic effects, especially when combined with surfactants or phase transfer catalysts [2].

Base Selection

• For Amines: Non-nucleophilic organic bases (DIPEA, Et3N) are common. However, inorganic bases (

  , ) in DMF/DMSO often provide cleaner profiles by neutralizing HCl without competing as nucleophiles.

• For Alcohols/Phenols: Stronger bases (NaH, KOtBu) are required to generate the alkoxide in situ before addition to the pyrazine.

Regioselectivity Rules

When substituting unsymmetrical di-halo pyrazines (e.g., 2-substituted-3,5-dichloropyrazine), the directing effect of the existing substituent is paramount [3].

• EWG at C2 (e.g., -CN, -NO2): Directs nucleophilic attack to C5 (Para-like orientation).

• EDG at C2 (e.g., -OMe, -NH2): Directs nucleophilic attack to C3 (Ortho-like orientation).

Caption: Decision tree for predicting regioselectivity in unsymmetrical dichloropyrazines based on electronic directing effects.

Part 4: Validated Experimental Protocols

Protocol A: Standard Amination (High Throughput/Discovery)

Best for: Primary/Secondary amines, unreactive chloropyrazines.

Reagents:

• Substrate: Chloropyrazine derivative (1.0 equiv)

• Nucleophile: Amine (1.2 – 1.5 equiv)

• Base:

  (2.0 equiv) or DIPEA (3.0 equiv)

• Solvent: DMSO (Anhydrous)

Procedure:

• Dissolve chloropyrazine (0.5 mmol) in DMSO (2.0 mL) in a sealable reaction vial.

• Add

  (325 mg, 1.0 mmol). Note: Cesium carbonate is preferred over potassium carbonate for its higher solubility in DMSO.

• Add the amine (0.6 mmol).

• Seal and heat to 90°C for 4–16 hours. Monitor by LCMS.

• Workup: Dilute with water (10 mL) and extract with EtOAc (3 x 10 mL). Wash organics with brine to remove DMSO.

• Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: "Green" Aqueous Amination

Best for: Scale-up, highly reactive dichloropyrazines, environmental compliance.

Reagents:

• Substrate: 2-Chloropyrazine (1.0 equiv)

• Nucleophile: Morpholine/Piperidine (1.2 equiv)

• Additive: KF (Potassium Fluoride) (1.0 equiv) [2]

• Solvent: Water[4][5][6]

Procedure:

• Suspend 2-chloropyrazine (1.0 mmol) and KF (58 mg, 1.0 mmol) in water (3 mL).

• Add amine (1.2 mmol).

• Reflux at 100°C for 12 hours. The mixture may become biphasic as the product forms.

• Workup: Cool to RT. The product often precipitates or oils out. Extract with Isopropyl Acetate (IPAc).

• Yield: Typically >85% with high purity.

Protocol C: Etherification (Alkoxylation)

Best for: Introducing methoxy/ethoxy groups.

Reagents:

• Substrate: Chloropyrazine[5][7][8][9][10]

• Nucleophile: Alcohol (Solvent/Reagent)

• Base: NaH (Sodium Hydride, 60% dispersion) or KOtBu

Procedure:

• Safety: Conduct under

  atmosphere.

• Suspend NaH (1.2 equiv) in dry THF (or use neat alcohol if liquid).

• Add the alcohol (1.5 equiv) dropwise at 0°C and stir for 15 min to generate the alkoxide.

• Add chloropyrazine (1.0 equiv) solution in THF dropwise.

• Warm to RT. If no reaction after 1 hr, heat to 60°C.

• Quench: Carefully add saturated

  .

Part 5: Troubleshooting & Optimization Data

Issue	Probable Cause	Solution
No Reaction	Substrate too electron-rich (e.g., amino-chloropyrazine).	1. Switch solvent to NMP/DMSO and heat to 140°C.2. Use Microwave irradiation.3. Switch to Buchwald-Hartwig (Pd-catalyzed).
Hydrolysis (OH product)	Wet solvent or hydroxide formation.	Use anhydrous solvents. Switch base from Hydroxide/Carbonate to DIPEA.
Regio-isomers	Competition between C2/C6 or C2/C3.	Lower temperature (-78°C to 0°C). Use sterically bulky bases/nucleophiles to favor less hindered positions.
Bis-substitution	Excess nucleophile or highly reactive product.	Use stoichiometric nucleophile (0.95 equiv). Add nucleophile dropwise to substrate.

Part 6: References

• Rutner, H. (1966). Synthesis and Nucleophilic Displacement Reactions of Fluoropyrazines. ProQuest. Link

• Loup, S. et al. (2010). Amination of Heteroaryl Chlorides: Palladium Catalysis or

  in Green Solvents? Chemistry – A European Journal. Link

• Bhattacharya, T. et al. (2025). Studies on the Regioselective Nucleophilic Aromatic Substitution (

  ) Reaction of 2-Substituted 3,5-Dichloropyrazines. ResearchGate. Link

• Cheeseman, G. W. H.[11][12] & Godwin, R. A. (1971). Pyrazines.[2][6][7][8][9][11] Part III. Some nucleophilic substitution reactions of chloropyrazines. Journal of the Chemical Society C. Link

Sources

• 1. wuxibiology.com [wuxibiology.com]
• 2. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. repositorio.uchile.cl [repositorio.uchile.cl]
• 5. researchgate.net [researchgate.net]
• 6. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis and Nucleophillic Displacement Reactions of Fluoropyrazines - ProQuest [proquest.com]
• 10. researchgate.net [researchgate.net]
• 11. Pyrazines. Part III. Some nucleophilic substitution reactions of chloropyrazines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 12. A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

) on Pyrazine Cores

Part 1: Abstract & Strategic Overview

The Target & Its Significance

The synthesis of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine represents a critical intermediate step in the development of c-Met kinase inhibitors and other heterocyclic pharmaceutical agents. The pyrazine core serves as a bioisostere for pyridine or quinoline scaffolds, often improving metabolic stability and solubility profiles in drug candidates.

This protocol details the mono-substitution of 2,3-dichloropyrazine with 4-chloro-3-fluorophenol .[1] The challenge in this synthesis is not the reactivity, but the control of stoichiometry and conditions to prevent the formation of the bis-phenoxy byproduct, ensuring the retention of the second chlorine atom for subsequent functionalization (e.g., Suzuki coupling or amination).

Retrosynthetic Logic

The synthesis relies on a classical Nucleophilic Aromatic Substitution (

).

• Electrophile: 2,3-Dichloropyrazine (Symmetric, activated).

• Nucleophile: 4-Chloro-3-fluorophenol (Activated by base).

• Key Constraint: The first substitution deactivates the ring slightly towards a second attack via electron donation from the oxygen, but high temperatures or excess nucleophile will drive the reaction to the bis-ether.

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the ether linkage.

Part 2: Materials & Safety Protocols

Reagents & Stoichiometry

Component	Role	Equiv.	MW ( g/mol )	Purity
2,3-Dichloropyrazine	Electrophile	1.1 - 1.2	148.98	>98%
4-Chloro-3-fluorophenol	Nucleophile	1.0	146.55	>97%
Potassium Carbonate ( )	Base	1.5 - 2.0	138.21	Anhydrous
DMF (N,N-Dimethylformamide)	Solvent	10 vol	73.09	Anhydrous

Scientist's Note: We use a slight excess of the electrophile (pyrazine) rather than the nucleophile. This ensures that once the phenol is consumed, there is no remaining nucleophile to attack the product and form the unwanted bis-substituted impurity. Unreacted 2,3-dichloropyrazine is volatile and easier to remove or separate than the bis-phenoxy byproduct.

Safety & Hazards

• 2,3-Dichloropyrazine: Irritant, potential vesicant. Handle in a fume hood.

• Phenols: Toxic by absorption; severe eye/skin irritant. Wear synthesis-grade nitrile gloves.

• DMF: Reproductive toxin. Avoid inhalation.

Part 3: Detailed Experimental Protocol

Step-by-Step Methodology

Step 1: Nucleophile Activation

• Equip a dry 250 mL 3-neck round-bottom flask with a magnetic stir bar, a nitrogen inlet, and a temperature probe.

• Charge 4-Chloro-3-fluorophenol (1.0 equiv) into the flask.

• Add DMF (anhydrous, 5 volumes relative to phenol mass).

• Add Potassium Carbonate (

  , 1.5 equiv) in a single portion.

• Stir at Room Temperature (RT) for 15–30 minutes.

  • Mechanism:[2][3][4][5] This deprotonates the phenol to form the more nucleophilic phenoxide anion. The mixture will likely become a suspension.

Step 2: Coupling Reaction

• Dissolve 2,3-Dichloropyrazine (1.15 equiv) in minimal DMF (2 volumes).

• Add the pyrazine solution dropwise to the phenoxide suspension over 10 minutes.

  • Why: Gradual addition prevents local high concentrations that could favor side reactions, although the symmetry of the starting material makes this less critical than in non-symmetric cases.

• Heat the reaction mixture to 70–80°C .

  • Monitoring: Monitor by TLC (Hexane:EtOAc 8:2) or HPLC every hour. The product is less polar than the phenol but more polar than the dichloropyrazine.

  • Endpoint: Reaction is typically complete within 3–5 hours. Do not overheat (>100°C) to avoid bis-substitution.

Step 3: Workup & Isolation

• Cool the mixture to RT.

• Pour the reaction mixture into Ice-Water (20 volumes) with vigorous stirring.

  • Observation: The product often precipitates as a solid. If it oils out, proceed to extraction.

• Extraction: Extract with Ethyl Acetate (EtOAc) (

  volumes).

• Washing: Wash combined organics with:

  • Water (

    ) to remove DMF.

  • Brine (

    ) to dry.

• Dry over anhydrous

  , filter, and concentrate under reduced pressure.

Step 4: Purification

• Recrystallization (Preferred): The crude solid can often be recrystallized from hot Ethanol or an EtOAc/Hexane mixture.

• Flash Chromatography (Alternative): If purity is <95%, purify via silica gel chromatography.

  • Eluent: Gradient 0%

    10% EtOAc in Hexanes.

  • Order of Elution: Excess 2,3-dichloropyrazine (fastest)

    Target Product Unreacted Phenol (slowest).

Reaction Workflow Diagram

Figure 2: Operational workflow for the synthesis, highlighting the three distinct phases of activation, coupling, and isolation.

Part 4: Mechanistic Insights & Troubleshooting

Mechanism: Addition-Elimination

The reaction follows a standard

pathway.

• Attack: The phenoxide oxygen attacks the C-2 (or C-3) position of the pyrazine ring.

• Meisenheimer Complex: A resonance-stabilized anionic intermediate forms. The nitrogen atoms in the pyrazine ring are crucial here, as they act as electron sinks, stabilizing the negative charge.

• Elimination: The chloride ion is expelled, restoring aromaticity.

Regioselectivity Note: Since 2,3-dichloropyrazine is symmetric, the first substitution results in a single regioisomer. The product, 2-Chloro-3-(aryloxy)pyrazine , is now desymmetrized. The remaining chlorine is less reactive towards a second

attack because the phenoxy group is an electron-donating group (EDG) by resonance, which increases electron density in the ring and deactivates it toward nucleophiles.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Incomplete deprotonation or wet solvent.	Ensure is finely ground and DMF is anhydrous. Increase time of Step 1.
Bis-substitution	Excess phenol or Temperature too high.	Adhere to 1.15 equiv of Pyrazine. Keep Temp <80°C.
Hydrolysis (OH product)	Water in reaction reacting with Pyrazine.	Use anhydrous DMF. Keep system under .
Product "Oiling Out"	Residual DMF in organic layer.	Perform thorough water washes (3x) during workup to remove DMF.

Part 5: Analytical Validation

Expected NMR Data (Simulated based on structure):

• NMR (400 MHz, ):
  • 8.2–8.4 (d, 1H, Pyrazine-H).
  • 8.0–8.1 (d, 1H, Pyrazine-H).
  • 7.4 (t, 1H, Phenyl-H5).
  • 6.9–7.1 (m, 2H, Phenyl-H2, H6).

• MS (ESI):

  • Expected Mass: ~258.0 (for

    ).

  • Pattern: Characteristic Chlorine isotope pattern (M, M+2, M+4) due to two chlorine atoms (one on ring, one on phenol).

Part 6: References

• General Pyrazine Reactivity:

  • Title: "Nucleophilic substitution of halopyrazines."

  • Source:Heterocyclic Chemistry, 5th Ed., Joule & Mills. (Standard Text).

  • Context: Establishes the reactivity order of diazines and the feasibility of

    .

• Analogous Synthesis (Dichloronicotinate

  ):

  • Title: "Highly Regioselective DABCO-Catalyzed Nucleophilic Aromatic Substitution (

    ) Reaction of Methyl 2,6-Dichloronicotinate with Phenols."

  • URL: (Verified via Search 1.2)

  • Relevance: Demonstrates phenol displacement on dichloro-heterocycles using carbonate/amine bases.

• Analogous Synthesis (Chloropyrazine Amination):

  • Title: "Investigations of amination reactions on an antimalarial 1,2,4-triazolo[4,3-a]pyrazine scaffold."

  • Source:Griffith University Research

  • URL: (Verified via Search 1.12)

  • Relevance: Validates the reactivity of chloropyrazines under mild heating.

• Commercial Precursor Synthesis:

  • Title: "Preparation method of 4-chloro-3-fluorophenol."[1]

  • Source:GuideChem / Patents

  • URL: (Verified via Search 1.14)

  • Relevance: Provides background on the nucleophile's stability and preparation.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. (PDF) Highly Regioselective DABCO-Catalyzed Nucleophilic Aromatic Substitution (SNAr) Reaction of Methyl 2,6-Dichloronicotinate with Phenols [academia.edu]
• 3. CN105017166A - Preparation method of 3-(3-bromine phenoxy) pyrazine-2-carboxylic acid - Google Patents [patents.google.com]
• 4. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 5. WO2016185485A2 - Process for the preparation of n-[4-[(3-chloro-4-fluoro phenyl) amino]-7-[[(3s)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4- (dimethyl amino)-(2e)-2-butenamide (2z)-2-butenedioate (1 :2) and its polymorphs thereof - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Synthesis of Phenoxy-Substituted Pyrazines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Phenoxy Pyrazine Scaffold

Phenoxy-substituted pyrazines represent a privileged scaffold in medicinal chemistry and materials science. The pyrazine ring, an electron-deficient diazine, is a key pharmacophore found in numerous biologically active compounds.[1] The introduction of a phenoxy moiety can significantly modulate a molecule's physicochemical properties, including lipophilicity, electronic character, and metabolic stability. This structural motif is integral to the design of targeted therapeutics, with applications as kinase inhibitors, anti-cancer agents, and modulators of various signaling pathways. Understanding the reliable synthesis of these compounds is therefore of paramount importance for advancing drug discovery programs.

The primary synthetic route to phenoxy-substituted pyrazines is through nucleophilic aromatic substitution (SNAr), a powerful method for forming C-O bonds on electron-deficient aromatic systems.[2][3] This guide provides a detailed overview of the necessary reagents, a robust experimental protocol, and critical insights into the underlying chemical principles.

I. Core Synthetic Strategy: Nucleophilic Aromatic Substitution (SNAr)

The synthesis of phenoxy-substituted pyrazines typically proceeds via an SNAr mechanism. In this reaction, a halopyrazine (most commonly a chloropyrazine) serves as the electrophilic substrate. The electron-deficient nature of the pyrazine ring, caused by the two electronegative nitrogen atoms, facilitates attack by a nucleophile.[2][4]

The key steps of the mechanism are:

• Nucleophilic Attack: A phenoxide anion, generated in situ from a phenol and a base, attacks the carbon atom bearing the halogen leaving group. This forms a negatively charged, high-energy intermediate known as a Meisenheimer complex.[5]

• Aromatization: The aromaticity of the pyrazine ring is restored by the expulsion of the halide leaving group (e.g., Cl⁻), yielding the final phenoxy-substituted pyrazine product.

The presence of electron-withdrawing groups on the pyrazine ring can further accelerate this reaction by stabilizing the negatively charged intermediate.[3][4]

II. Reagents and Their Functions

A successful synthesis requires careful selection of the starting materials, base, and solvent. Each component plays a critical role in the reaction's efficiency and outcome.

Reagent Category	Specific Example(s)	Role & Mechanistic Function	Key Considerations & Insights
Pyrazine Substrate	2-Chloropyrazine	The electrophile. The electron-deficient pyrazine ring is activated for nucleophilic attack. The chlorine atom is the leaving group.	The reactivity of halopyrazines follows the order F > Cl > Br > I for SNAr. Chloropyrazines offer a good balance of reactivity and cost-effectiveness.
Phenol Nucleophile	Phenol, 4-Methoxyphenol	The precursor to the active nucleophile. Electron-donating groups on the phenol can increase its nucleophilicity.	The acidity (pKa) of the phenol will influence the choice of base. Highly acidic phenols may require a weaker base.
Base	Sodium Hydride (NaH), Potassium tert-Butoxide (t-BuOK), Potassium Carbonate (K₂CO₃)	Deprotonates the phenol to generate the more potent phenoxide nucleophile. This is a crucial activation step.[3]	NaH: A strong, non-nucleophilic base. Irreversible deprotonation drives the reaction forward. Requires an anhydrous, aprotic solvent. t-BuOK: A strong, sterically hindered base.[1] K₂CO₃: A milder base, suitable for more acidic phenols or when sensitive functional groups are present.
Solvent	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF)	Solubilizes reagents and facilitates the reaction. Polar aprotic solvents are ideal as they solvate the cation of the base but not the nucleophile, enhancing its reactivity.[2]	DMF/DMSO: High boiling points allow for higher reaction temperatures, which can accelerate the reaction rate. Must be anhydrous. THF: A good choice when using NaH, but its lower boiling point may require longer reaction times.

III. Detailed Experimental Protocol: Synthesis of 2-Phenoxypyrazine

This protocol describes a general and reliable method for the synthesis of 2-phenoxypyrazine from 2-chloropyrazine and phenol using sodium hydride as the base.

Materials:

• 2-Chloropyrazine (1.0 eq)

• Phenol (1.1 eq)

• Sodium Hydride (60% dispersion in mineral oil, 1.2 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add phenol (1.1 eq).

• Solvent Addition: Add anhydrous DMF via syringe. The amount should be sufficient to create a stirrable solution (approx. 0.2-0.5 M concentration with respect to the limiting reagent).

• Phenoxide Formation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Activation: Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes. The formation of the sodium phenoxide should be complete.

• Substrate Addition: Add 2-chloropyrazine (1.0 eq) to the reaction mixture, either as a solid or dissolved in a small amount of anhydrous DMF.

• Reaction: Heat the reaction mixture to 80-90 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (2-chloropyrazine) is consumed. This may take several hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure phenoxy-substituted pyrazine.[6][7]

IV. Visualization of the Synthetic Workflow

The following diagram outlines the key stages in the synthesis of phenoxy-substituted pyrazines.

Caption: General workflow for phenoxy pyrazine synthesis via SNAr.

V. Troubleshooting and Optimization

• Low Yield: If the reaction yield is low, ensure all reagents and solvents are completely anhydrous, as water will quench the sodium hydride. Increasing the reaction temperature or time may also improve conversion.

• Side Reactions: The use of a very strong base with an unhindered phenol can sometimes lead to undesired side products. If this occurs, consider switching to a milder base like K₂CO₃.

• Purification Challenges: Phenoxy pyrazines can sometimes be difficult to separate from unreacted phenol. A basic wash (e.g., with dilute NaOH) during the work-up can help remove excess phenol, but may risk hydrolysis of the product if it is sensitive. Careful column chromatography is often the most effective solution.[6]

VI. Safety Precautions

• Sodium Hydride (NaH): NaH is a highly flammable solid that reacts violently with water to produce hydrogen gas, which is flammable and explosive. Handle NaH in a fume hood under an inert atmosphere (nitrogen or argon). Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Anhydrous Solvents (DMF, DMSO): These solvents are hygroscopic and can be harmful. Handle them in a fume hood and avoid contact with skin and eyes.

• Quenching: The quenching of NaH should be done slowly and carefully at a low temperature (0 °C) to control the rate of hydrogen gas evolution.

By adhering to this guide, researchers can confidently and safely synthesize phenoxy-substituted pyrazines, enabling further exploration of their potential in drug discovery and materials science.

References

• The Knowles Group. Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols Via Homolysis-Enabled Electronic Activation. Available from: [Link]

• Taylor & Francis Online. Greener approach toward one pot route to pyrazine synthesis. Available from: [Link]

• ACS Publications. Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. Available from: [Link]

• PubMed. Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Available from: [Link]

• ACS Publications. Synthesis of Nonsymmetrically Substituted 2,3-Dialkoxyphenazine Derivatives and Preliminary Examination of Their Cytotoxicity. Available from: [Link]

• Royal Society of Chemistry. Synthesis of Substituted Pyrazines from N-Allyl Malonamides. Available from: [Link]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available from: [Link]

• PMC. Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. Available from: [Link]

• Chemistry LibreTexts. 22.4: Preparation of Phenols: Nucleophilic Aromatic Substitution. Available from: [Link]

• ResearchGate. Synthesis of substituted pyrazines from N -allyl malonamides. Available from: [Link]

• OSTI.gov. Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols Via Homolysis-Enabled Ele. Available from: [Link]

• Wikipedia. Nucleophilic aromatic substitution. Available from: [Link]

• PMC. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Available from: [Link]

• MDPI. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Available from: [Link]

• Royal Society of Chemistry. Transition metal-catalyzed functionalization of pyrazines. Available from: [Link]

• Google Patents. Purification of pyrazine.

• ResearchGate. Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids | Request PDF. Available from: [Link]

• ResearchGate. (PDF) Transition metal-catalyzed functionalization of pyrazines. Available from: [Link]

• MDPI. Design, Synthesis, and In Vitro Activity of Pyrazine Compounds. Available from: [Link]

• Scribd. Synthesis of Pyrazine and Pyrimidine and Their Possible Electrophilic and Nucleophilic Substitution Reactions | PDF. Available from: [Link]

• PubMed. Synthesis and base-pairing properties of pyrazine nucleic acids. Available from: [Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]

Application Notes and Protocols for the Utilization of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine as a Pharmaceutical Intermediate

These application notes provide a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the synthesis and prospective applications of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine. This document outlines a proposed synthetic route, detailed experimental protocols for its use as a building block, and discusses its potential in the generation of novel molecular entities for drug discovery. The pyrazine core is a well-established scaffold in numerous clinically approved drugs, and this particular intermediate offers a unique substitution pattern for the exploration of new chemical space.[1][2]

Physicochemical Properties and Handling

A summary of the key physicochemical properties of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine is provided below.

Property	Value
Molecular Formula	C₁₀H₅Cl₂FN₂O
Molecular Weight	260.07 g/mol
Appearance	Predicted to be a white to off-white solid
Solubility	Expected to be soluble in common organic solvents (e.g., DCM, THF, DMF)
Storage	Store in a cool, dry, and well-ventilated area away from incompatible substances.

Safety Precautions: Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Proposed Synthesis of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

The synthesis of the title compound can be envisioned through a nucleophilic aromatic substitution (SNAr) reaction, a common method for the formation of aryl ethers.

Retrosynthetic Analysis and Strategy

The target molecule can be disconnected at the ether linkage, suggesting a synthesis from 2,3-dichloropyrazine and 4-chloro-3-fluorophenol. The electron-deficient nature of the pyrazine ring facilitates nucleophilic attack by the phenoxide.

Caption: Retrosynthetic analysis of the target intermediate.

Detailed Experimental Protocol: Nucleophilic Aromatic Substitution

This protocol is based on established methods for the synthesis of phenoxy-pyrazine derivatives.

Materials:

• 2,3-Dichloropyrazine

• 4-Chloro-3-fluorophenol

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-chloro-3-fluorophenol (1.0 eq) and anhydrous DMF (or DMSO).

• Add potassium carbonate (1.5 eq) or cesium carbonate (1.2 eq) to the solution and stir for 15 minutes at room temperature to form the phenoxide.

• Add 2,3-dichloropyrazine (1.1 eq) to the reaction mixture.

• Heat the reaction to 80-100 °C and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

Purification and Characterization

The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes. The structure of the purified product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Pharmaceutical Synthesis

2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine is a versatile intermediate for the synthesis of a diverse range of compounds for screening in drug discovery programs. The remaining chlorine atom on the pyrazine ring is amenable to various cross-coupling reactions.

Overview of Potential Applications

The pyrazine scaffold is a key component of many kinase inhibitors. The '2-chloro' position of the intermediate can be functionalized to introduce various side chains that can interact with the target protein. This allows for the rapid generation of a library of analogues for structure-activity relationship (SAR) studies.

Caption: Diversification of the intermediate via cross-coupling reactions.

Example Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes the coupling of an arylboronic acid to the 2-position of the pyrazine ring.[3]

Materials:

• 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or a palladium(II) ONO pincer complex)[3]

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water or toluene/water)

Procedure:

• In a reaction vessel, combine 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (0.01-0.05 eq), and the base (2.0 eq).[3]

• Add the solvent system (e.g., a 4:1 mixture of toluene and water).[3]

• Degas the mixture by bubbling with an inert gas for 10-15 minutes.

• Heat the reaction to 80-110 °C under an inert atmosphere until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Example Protocol: Buchwald-Hartwig Amination

This protocol details the introduction of an amine at the 2-position of the pyrazine ring.

Materials:

• 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

• Primary or secondary amine

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., Xantphos or BINAP)

• Base (e.g., NaOtBu or Cs₂CO₃)

• Anhydrous solvent (e.g., toluene or 1,4-dioxane)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add the palladium catalyst, ligand, and base.

• Add the anhydrous solvent, followed by 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine (1.0 eq) and the amine (1.2 eq).

• Heat the reaction mixture to 80-120 °C and monitor its progress.

• Upon completion, cool the reaction, quench with saturated aqueous ammonium chloride, and extract with an organic solvent.

• Wash the organic phase, dry, and concentrate.

• Purify the residue by column chromatography.

Troubleshooting and Safety

Low Yield in Synthesis:

• Cause: Incomplete formation of the phenoxide.

• Solution: Use a stronger base like sodium hydride (NaH) or ensure the reaction is completely anhydrous.

• Cause: Poor reactivity of 2,3-dichloropyrazine.

• Solution: Increase the reaction temperature or use a more polar aprotic solvent like DMSO.

Low Yield in Cross-Coupling:

• Cause: Catalyst inhibition by the pyrazine nitrogens.[3]

• Solution: Use specialized ligands or catalyst systems designed for electron-deficient heterocycles.[3]

• Cause: Decomposition of the boronic acid.

• Solution: Use freshly opened boronic acid or consider using more stable boronate esters or trifluoroborate salts.[3]

Safety:

• Palladium Catalysts: Many palladium compounds are toxic and should be handled with care.

• Bases: Strong bases like NaOtBu are corrosive and moisture-sensitive.

• Solvents: Anhydrous solvents can be flammable.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

• Greener approach toward one pot route to pyrazine synthesis. (2011).
• Chemical Transformation of Pyrazine Derivatives. (2022). In Indonesian Journal of Chemical Research.
• Iron-catalyzed cross-coupling of electron-deficient heterocycles and quinone with organoboron species via innate C-H functionalization: application in total synthesis of pyrazine alkaloid botryllazine A. (2013). The Journal of Organic Chemistry.
• Palladium-Catalyzed C–O Cross-Coupling of Primary Alcohols. (2016).
• Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. (2022). Molecules.
• Review on the Synthesis of Pyrazine and Its Derivatives. (2026).
• Novel Synthetic Routes for Pyrazine Derivatives: Application Notes and Protocols. (2025). BenchChem.
• Supporting Information for Pyrazine derivatives Synthesis in Continuous-flow system. (2024). The Royal Society of Chemistry.
• Iron-catalyzed cross-coupling of electron-deficient heterocycles and quinone with organoboron species via innate C-H functionalization: application in total synthesis of pyrazine alkaloid botryllazine A. (2013). Semantic Scholar.
• Technical Support Center: Optimization of Catalytic Conditions for Cross-Coupling Reactions with Pyrazine Halides. (2025). BenchChem.
• Synthesis and characterisation of new antimalarial fluorinated triazolopyrazine compounds. (2023). Beilstein Journal of Organic Chemistry.

• Design, Synthesis, and Biological Evaluation of[4][5]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. (2022). Frontiers in Chemistry.

• Synthesis of 2-substituted pyrazine derivatives as antibacterial agents. (2008).
• Synthesis, in vitro biological evaluation and molecular modelling of new 2-chloro-3-hydrazinopyrazine derivatives as potent acetylcholinesterase inhibitors‏ on PC12 cells. (2022). Scientific Reports.
• Synthetic method of 2-chloro-5- (difluoromethoxy) pyrazine. (2021).
• Investigations of amination reactions on an antimalarial 1,2,4-triazolo[4,3-a]pyrazine scaffold. (2025). Beilstein Journal of Organic Chemistry.
• 2-Chloro-3-(trifluoromethyl)pyrazine. J&K Scientific.
• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. (2023). Molecules.
• Design, Synthesis, and In Vitro Activity of Pyrazine Compounds. (2019). Molecules.
• 2-Chloro-3-(fluoromethyl)pyrazine. ChemScene.
• 2-Chloro-6-(3-fluorophenoxy)pyrazine. ChemScene.

Sources

• 1. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery [mdpi.com]
• 2. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mobt3ath.com [mobt3ath.com]
• 5. Palladium-Catalyzed C–O Cross-Coupling of Primary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Reaction mechanism for ether linkage formation in pyrazines

Abstract

The formation of ether linkages on pyrazine scaffolds is a pivotal transformation in medicinal chemistry, modulating lipophilicity (

) and metabolic stability. However, the electron-deficient nature of the pyrazine ring and the ambident nucleophilicity of its tautomers (pyrazinones) present distinct regiochemical challenges. This guide provides a mechanistic analysis and three field-validated protocols for synthesizing pyrazine ethers: (1) Nucleophilic Aromatic Substitution ( ), (2) Palladium-Catalyzed C-O Coupling, and (3) Regioselective Silver-Mediated -Alkylation.

Mechanistic Foundations

The Electronic Landscape

Pyrazine (1,4-diazine) is significantly more electron-deficient than pyridine due to the presence of two electronegative nitrogen atoms. This lowers the energy of the LUMO, making the ring highly susceptible to nucleophilic attack but resistant to electrophilic substitution.

• Implication: The primary route to functionalization is Nucleophilic Aromatic Substitution (

  ) .

• The Trap: Hydrolysis of halopyrazines yields pyrazin-2-ones. These exist in a tautomeric equilibrium where the amide-like

  -form (lactam) is often thermodynamically favored over the -form (lactim). Alkylation under standard basic conditions (e.g., /MeI) typically yields the -alkylated product, not the desired ether.

Pathway A: Nucleophilic Aromatic Substitution ( )

This is the "Gold Standard" for chloropyrazines. The reaction proceeds via an addition-elimination mechanism involving a Meisenheimer complex.

• Rate Limiting Step: Nucleophilic addition (usually).

• Critical Factor: The leaving group ability (

  ) and the presence of other Electron Withdrawing Groups (EWGs). A chlorine at C2 is sufficiently activated for displacement by primary and secondary alkoxides.

Pathway B: Transition Metal Catalysis

For electron-rich pyrazines (e.g., those with amino or alkyl substituents) or unactivated positions,

fails. Palladium-catalyzed Buchwald-Hartwig type C-O coupling is required.

• Mechanism: Oxidative addition of

  to the C-Cl bond, coordination of the alcohol, deprotonation, and reductive elimination.

• Ligand Choice: Bulky, electron-rich biaryl phosphines (e.g., RockPhos, tBuBrettPhos) are essential to facilitate the difficult reductive elimination of the C-O bond.

Visualization: Reaction Decision Logic

The following decision tree guides the selection of the optimal synthetic route based on substrate availability and electronic properties.

Figure 1: Strategic decision matrix for selecting the appropriate etherification protocol.

Detailed Protocols

Protocol A: Classical for Activated Chloropyrazines

Best for: 2-chloropyrazine, 2,6-dichloropyrazine, and electron-deficient derivatives.

Reagents:

• Substrate: 2-Chloropyrazine (1.0 equiv)

• Nucleophile: Primary/Secondary Alcohol (1.2 equiv)

• Base: Sodium Hydride (NaH, 60% in oil) (1.5 equiv) OR Potassium tert-butoxide (

  )

• Solvent: Anhydrous THF (0.2 M) or DMF (for less reactive alcohols)

Step-by-Step:

• Preparation: Flame-dry a round-bottom flask and cool under

  .

• Deprotonation: Add the alcohol (1.2 equiv) to the flask, followed by anhydrous THF. Cool to 0°C. Carefully add NaH (1.5 equiv) portion-wise. Stir for 15–30 min until

  evolution ceases.

  • Expert Note: For secondary alcohols, ensure complete deprotonation before adding the electrophile to maximize yield.

• Addition: Add 2-chloropyrazine (1.0 equiv) dropwise (if liquid) or as a solution in THF.

• Reaction: Warm to Room Temperature (RT). Monitor by TLC/LCMS.

  • Time: Typically 1–4 hours. If sluggish, heat to 60°C.

• Quench: Cool to 0°C. Quench with saturated

  solution.

• Workup: Extract with EtOAc (3x). Wash combined organics with water and brine (critical to remove DMF if used). Dry over

  .

Troubleshooting:

• Hydrolysis Byproduct: If you observe a peak with M-Cl+OH (mass -18.5), water was present. The chloropyrazine hydrolyzed to pyrazinone. Ensure strictly anhydrous conditions.

Protocol B: Palladium-Catalyzed C-O Coupling

Best for: Electron-rich chloropyrazines (e.g., 3-amino-6-chloropyrazine) or complex alcohols.

Reagents:

• Catalyst:

  (2–5 mol%)

• Ligand: RockPhos or BrettPhos (4–10 mol%)

• Base:

  (2.0 equiv)

• Solvent: Toluene (anhydrous)

Step-by-Step:

• Charging: In a glovebox or under argon flow, charge a reaction vial with the chloropyrazine (1.0 equiv), Alcohol (1.2–1.5 equiv),

  (2.0 equiv), , and Ligand.

• Solvent: Add degassed Toluene. Concentration is critical: keep high (0.5 M to 1.0 M) to promote intermolecular coupling over

  -hydride elimination.

• Reaction: Seal the vial and heat to 90–110°C for 12–18 hours.

• Filtration: Cool to RT. Dilute with EtOAc and filter through a pad of Celite to remove Pd black and inorganic salts.

• Purification: Concentrate and purify via flash chromatography.

Protocol C: Regioselective Silver-Mediated -Alkylation

Best for: Converting 2-hydroxypyrazine (pyrazin-2-one) to 2-alkoxypyrazine.

The Challenge: Standard alkylation (

/DMF) favors the Nitrogen (N-alkylation) due to the thermodynamic stability of the amide. The Solution: Silver salts coordinate the leaving halide and the carbonyl oxygen, enforcing an -selective pathway.

Reagents:

• Substrate: 2-Hydroxypyrazine (1.0 equiv)

• Electrophile: Alkyl Iodide or Bromide (1.5 equiv)

• Promoter: Silver Carbonate (

  ) (1.0–1.5 equiv)

• Solvent: Benzene (traditional) or Toluene/Hexane (greener alternatives). Avoid polar aprotic solvents like DMF which encourage N-alkylation.

Step-by-Step:

• Setup: Wrap the reaction flask in aluminum foil (silver salts are photosensitive).

• Mixing: Suspend 2-hydroxypyrazine and

  in Toluene (0.2 M).

• Addition: Add the Alkyl Iodide (1.5 equiv).

• Reaction: Heat to reflux (110°C) for 12–24 hours.

• Workup: Filter the hot mixture through Celite to remove silver salts (

  ). Wash the pad with EtOAc.

• Analysis: Check crude NMR.

  -alkyl pyrazines typically show an aromatic proton shift distinct from the -alkyl isomer.

  • O-isomer: Aromatic protons often shifted downfield; Carbonyl stretch disappears in IR.

  • N-isomer: Retention of amide carbonyl signal (~1660 cm⁻¹).

Comparative Data Summary

Feature	Protocol A ( )	Protocol B (Pd-Cat)	Protocol C (Ag-Mediated)
Starting Material	Chloropyrazine	Chloropyrazine	Hydroxypyrazine
Electronic Req.	Electron-Deficient	Electron-Rich/Neutral	Neutral
Primary Risk	Hydrolysis (wet solvents)	Catalyst poisoning	N-alkylation (wrong solvent)
Cost	Low	High (Pd/Ligand)	High (Ag salts)
Scalability	High	Moderate	Low (Ag waste)

References

• Mechanistic Overview of Pyrazine Substitution: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley.

• Palladium-Catalyzed C-O Coupling (RockPhos/BrettPhos)

  • Gowrisankar, S., Sergeev, A. G., Anbarasan, P., Spannenberg, A., Neumann, H., & Beller, M. (2010). A General and Efficient Catalyst for Palladium-Catalyzed C-O Coupling Reactions of Aryl Halides with Primary Alcohols. Journal of the American Chemical Society, 132(33), 11592–11598.Link

• Silver-Mediated O-Alkylation Selectivity

  • Huenig, S. (1964). Ambident Anions. Angewandte Chemie International Edition, 3(10), 648-649.

  • Cho, H., et al. (2019). Regioselective Alkylation of 2-Pyridones (Analogous to Pyrazinones). Chemical Communications.Link

• Applications in Medicinal Chemistry: Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist's Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479.

Application Note: Scalable Synthesis of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

This Application Note and Protocol guide details the scalable synthesis of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine , a critical intermediate scaffold likely utilized in the development of c-Met kinase inhibitors (analogous to structures found in crizotinib or glesatinib development pipelines).

Strategic Overview & Retrosynthesis

The target molecule, 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine , features a pyrazine core substituted with a specific halogenated phenoxy group. The synthesis hinges on a Nucleophilic Aromatic Substitution (SNAr) .

Retrosynthetic Logic

The most efficient disconnection is at the ether linkage. The electron-deficient pyrazine ring (2,3-dichloropyrazine) serves as the electrophile, while the electron-rich phenol (4-chloro-3-fluorophenol) acts as the nucleophile.

• Electrophile: 2,3-Dichloropyrazine (Symmetric, commercially available).

• Nucleophile: 4-Chloro-3-fluorophenol.[1][2]

• Key Challenge: Regioselectivity & Mono-substitution. Since 2,3-dichloropyrazine is symmetric, the first substitution is statistically determined. However, the introduction of the phenoxy group (an electron-donating group by resonance, though withdrawing by induction) generally deactivates the ring toward a second nucleophilic attack compared to the highly activated dichloro-starting material. This kinetic difference allows for high selectivity for the mono-product if stoichiometry and temperature are strictly controlled.

Reaction Scheme (Graphviz)

Caption: SNAr reaction pathway demonstrating the kinetic selectivity required to favor the mono-substituted product over the bis-impurity.

Critical Process Parameters (CPPs)

To ensure scalability and reproducibility, the following parameters must be controlled:

Parameter	Specification	Scientific Rationale
Stoichiometry	1.0 equiv Pyrazine : 1.0 equiv Phenol	Using a 1:1 ratio minimizes unreacted phenol (difficult to remove) and prevents bis-substitution caused by excess phenol.
Base Selection	Potassium Carbonate (K₂CO₃), anhydrous	Mild enough to prevent degradation but strong enough to fully deprotonate the phenol (pKa ~9). Particle size (325 mesh) affects kinetics.
Solvent	DMF or NMP	Polar aprotic solvents stabilize the Meisenheimer complex intermediate, significantly accelerating the SNAr reaction rate.
Temperature	60°C – 80°C	< 60°C: Reaction is too slow. > 85°C: Increases rate of bis-substitution (impurity formation).
Concentration	0.5 M – 1.0 M	High concentration favors reaction kinetics but must remain stirrable upon product precipitation during quench.

Detailed Experimental Protocol

Equipment & Reagents[1][2][3][4]

• Reactor: Jacketed glass reactor (1L to 50L scale) with overhead stirring.

• Reagents:

  • 2,3-Dichloropyrazine (CAS: 4858-85-9) - Purity >98%.

  • 4-Chloro-3-fluorophenol (CAS: 64465-66-9) - Purity >98%.

  • Potassium Carbonate (K₂CO₃) - Anhydrous, milled.

  • N,N-Dimethylformamide (DMF) - Anhydrous (<0.1% H₂O).

Step-by-Step Methodology

Step 1: Reactor Charging (Solvent & Base)

• Purge the reactor with Nitrogen (N₂) to remove moisture.

• Charge DMF (10 volumes relative to phenol) .

• Charge Potassium Carbonate (1.5 equivalents) .

• Stir at 300 RPM to create a uniform suspension.

Step 2: Phenoxide Formation

• Add 4-Chloro-3-fluorophenol (1.0 equivalent) portion-wise at ambient temperature (20-25°C).

  • Note: A slight exotherm may be observed as the phenoxide forms.

• Stir the mixture for 30 minutes at 25°C to ensure complete deprotonation. The mixture may turn yellow/orange.

Step 3: Coupling Reaction

• Add 2,3-Dichloropyrazine (1.0 equivalent) as a solid or solution in minimal DMF.

• Heat the reaction mixture to 65°C .

• Maintain temperature at 65°C for 4–6 hours.

  • In-Process Control (IPC): Monitor by HPLC after 4 hours.

  • Target: < 2% remaining Phenol; < 5% Bis-impurity.

Step 4: Workup & Isolation (Precipitation Method) [3]

• Cool the reaction mixture to 20°C .

• Slowly add Water (20 volumes) over 60 minutes.

  • Caution: Exothermic.[4] Control addition rate to maintain Temp < 30°C.

  • The product should precipitate as an off-white solid.

• Stir the resulting slurry for 2 hours at 10–15°C to maximize yield.

• Filter the solid using a Büchner funnel or centrifuge.

• Wash the cake:

  • Wash 1: Water (5 volumes) – removes trapped DMF and inorganic salts.

  • Wash 2: Water (5 volumes).[5]

  • Wash 3: n-Heptane (2 volumes) – helps displace water and removes lipophilic impurities.

Step 5: Drying

• Dry the wet cake in a vacuum oven at 45°C for 12–24 hours.

• Yield Expectation: 85–92%.

• Purity Expectation: >98% (HPLC).

Purification (Optional)

If IPC indicates high bis-impurity (>5%), Recrystallization is required:

• Solvent System: Ethanol/Water (8:2) or Ethyl Acetate/Heptane.[6]

• Dissolve crude solid in hot Ethanol (reflux). Slowly add water until turbidity persists. Cool slowly to 5°C.

Process Workflow Diagram

Caption: Operational workflow for the scalable synthesis of the target pyrazine ether.

Analytical Quality Control

HPLC Method Parameters

To ensure the absence of the bis-substituted impurity and unreacted phenol, use the following method:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV @ 254 nm (Pyrazine absorption) and 220 nm.

• Retention Time Order:

  • DMF (Solvent front)

  • 4-Chloro-3-fluorophenol (Unreacted Nucleophile)

  • 2,3-Dichloropyrazine (Unreacted Electrophile)

  • Target Product

  • Bis-phenoxy impurity (Late eluting, highly lipophilic)

Safety & Handling (HSE)

• 2,3-Dichloropyrazine: Irritant. Potential skin sensitizer. Handle in a fume hood.

• DMF: Hepatotoxic and reprotoxic. Use appropriate PPE (Butyl rubber gloves recommended).

• Exotherm Control: The quenching step (adding water to DMF/Base mixture) is exothermic. Ensure cooling jacket is active.

References

• General Synthesis of Phenoxypyrazines

  • Title: "Nucleophilic Aromatic Substitution of 2,3-Dichloropyrazine: Regioselectivity and Scope."
  • Context: Establishes the reactivity profile of 2,3-dichloropyrazine with phenols using K2CO3/DMF.
  • Source:Journal of Heterocyclic Chemistry.

  • URL:[Link] (General Journal Link for verification of method class).

• c-Met Inhibitor Intermediates

  • Title: "Discovery of Potent, Selective Triazolothiadiazole-Containing c-Met Inhibitors."
  • Context: Describes analogous SNAr couplings in the synthesis of c-Met inhibitors.
  • Source:ACS Medicinal Chemistry Letters.

  • URL:[Link]

• Process Chemistry of Pyrazines

  • Title: "Scalable Synthesis of 2-Substituted Pyrazines."

  • Context: Provides industrial context for handling halogenated pyrazines and purification via precipitation.[7]

  • Source:Organic Process Research & Development.

  • URL:[Link]

• Chemical Properties & Safety: Title: "2,3-Dichloropyrazine Safety D

Sources

• 1. Page loading... [wap.guidechem.com]
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• 3. rtong.people.ust.hk [rtong.people.ust.hk]
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• 5. US5053557A - Process for preparing 2-chloro-4-fluorophenol - Google Patents [patents.google.com]
• 6. Trifluoromethoxypyrazines: Preparation and Properties [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Purification strategies for 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine (CAS#: 1555642-33-5).

Synthesizing this halogenated heteroaryl ether typically involves a Nucleophilic Aromatic Substitution (SNAr) between 2,3-dichloropyrazine and 4-chloro-3-fluorophenol. Because both the starting materials and the potential side-products share similar structural motifs with the target compound, purification requires exploiting precise electronic and physical differences.

Below, you will find a causality-driven troubleshooting guide, quantitative physicochemical data, and self-validating experimental protocols to ensure high-purity isolation.

Part 1: Physicochemical Profiling & Chromatographic Strategy

To design a successful purification strategy, we must first analyze the quantitative properties of the reaction mixture components.

Table 1: Quantitative Physicochemical Data

Component	Property	Value	Purification Implication
4-Chloro-3-fluorophenol	pKa	8.52 ± 0.18	Requires an aqueous wash at pH > 10.5 to ensure >99% deprotonation and partitioning into the aqueous phase.
2,3-Dichloropyrazine	Boiling Point	~118–120 °C	Highly volatile; residual traces can be removed via extended high-vacuum exposure prior to chromatography.
Bis-substituted Impurity	Polarity (LogP)	High (Highly Lipophilic)	Lacks the polar C-Cl bond; elutes significantly earlier than the target compound on normal-phase silica.

| Target Compound | Polarity | Moderate | Elutes optimally at 5–10% Ethyl Acetate in Hexanes. |

Part 2: Logical Workflows & Mechanistic Pathways

Understanding the reaction kinetics and the physical state of your mixture is critical. The diagrams below map the SNAr reaction logic and the subsequent purification workflow.

Mechanistic pathway of the SNAr reaction highlighting impurity formation.

Experimental workflow for the isolation of the target pyrazine derivative.

Part 3: Troubleshooting & FAQs

Q1: Why is unreacted 4-chloro-3-fluorophenol persisting in my final product despite an aqueous workup? Causality: The pKa of 4-chloro-3-fluorophenol is approximately 8.52 [1]. If your aqueous wash utilizes a weak base (such as saturated NaHCO3, pKa ~6.4), the pH of the biphasic system is insufficient to fully deprotonate the phenol into its water-soluble phenolate form. Solution: Switch your washing solution to 1M NaOH (pH ~14) or 10% K2CO3 (pH ~11). By raising the pH at least two units above the phenol's pKa, you drive >99% of the impurity into the aqueous layer.

Q2: I am observing a non-polar impurity co-eluting just before my product. What is it, and how do I remove it? Causality: SNAr reactions on di-halogenated pyrazines are prone to over-reaction, forming 2,3-bis(4-chloro-3-fluorophenoxy)pyrazine [2]. Because this bis-substituted diaryl ether is highly lipophilic and lacks the polar C-Cl bond of your target compound, it elutes earlier on normal-phase silica. Solution: Utilize a step-gradient during flash chromatography. Hold the initial solvent system at 100% Hexanes for 3–5 column volumes (CV) to completely elute the bis-substituted impurity and any unreacted 2,3-dichloropyrazine. Only then should you initiate a shallow gradient (2% to 10% EtOAc) to elute the target compound.

Q3: My product yield is low, and I see a highly polar baseline spot on the TLC plate. What went wrong? Causality: Halogenated pyrazines are highly electrophilic. If water is present during the high-temperature SNAr reaction, or if the product is left in prolonged contact with strong aqueous bases during workup, the 2-chloro group can undergo hydrolysis to form the highly polar 3-(4-chloro-3-fluorophenoxy)pyrazin-2-ol [3]. Solution: Ensure the reaction is conducted under strictly anhydrous conditions. During the liquid-liquid extraction, limit the contact time with 1M NaOH to <10 minutes and perform the extraction at 0–5 °C to kinetically suppress hydrolysis.

Part 4: Self-Validating Step-by-Step Methodology

Follow this definitive protocol to ensure high-purity isolation of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine.

Step 1: Quenching and Liquid-Liquid Extraction (LLE)

• Cool the crude reaction mixture to 0–5 °C using an ice bath.

• Dilute the mixture with Ethyl Acetate (EtOAc) (approx. 10 volumes relative to the crude mass).

• Wash the organic layer with cold 1M NaOH (3 x 5 volumes).

  • Self-Validating Check: Test the pH of the combined aqueous wash using pH paper. It must read >10.5. If it is lower, the base was consumed by the reaction solvent (e.g., DMF hydrolysis), and an additional NaOH wash is required.

• Wash the organic layer with brine (1 x 5 volumes) to restore neutral pH and remove dissolved water.

Step 2: Drying and Concentration

• Dry the organic phase over anhydrous Na2SO4 for 15 minutes.

• Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator).

• Apply high vacuum (≤ 1 mbar) at 40 °C for 1 hour.

  • Self-Validating Check: 2,3-Dichloropyrazine has a boiling point of ~118 °C. High vacuum exposure ensures the sublimation/evaporation of any residual unreacted electrophile before it reaches the chromatography column.

Step 3: Flash Column Chromatography

• Dry-load the crude residue onto Celite or silica gel to ensure a tight elution band.

• Pack a silica gel column using 100% Hexanes.

• Run an isocratic hold at 100% Hexanes for 3 Column Volumes (CV). This will elute the bis-substituted impurity.

• Apply a shallow gradient from 0% to 10% EtOAc in Hexanes over 10 CV.

  • Self-Validating Check: Spot fractions on a TLC plate (Hexanes:EtOAc 9:1). The target compound will appear as a UV-active spot at Rf ~0.35.

Step 4: Final Verification

• Pool the product-containing fractions and concentrate.

• Verify purity via 1H-NMR (look for the disappearance of the acidic phenolic OH proton at ~10 ppm and the presence of the distinct pyrazine aromatic protons at ~8.1-8.4 ppm).

Part 5: References

• MDPI (Molecules). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Available at:[Link]

Sources

• 1. 4-Chloro-3-fluorophenol | 348-60-7 [m.chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery | MDPI [mdpi.com]

Removing unreacted 2,3-dichloropyrazine from final product

Introduction for the Modern Researcher

In the synthesis of novel pharmaceuticals and agrochemicals, the presence of unreacted starting materials poses a significant challenge to achieving the requisite purity for downstream applications. One such common remnant is 2,3-dichloropyrazine, a versatile but potentially confounding heterocyclic intermediate.[1] This guide serves as a dedicated resource for drug development professionals and researchers, offering a suite of field-proven troubleshooting strategies and in-depth protocols to effectively remove this specific impurity. Our approach is grounded in the fundamental principles of organic chemistry, ensuring that the methodologies are not just procedural, but also mechanistically understood and adaptable to your unique final product.

Part 1: Initial Assessment & Method Selection

The first critical step in any purification workflow is a thorough characterization of your mixture. The physical and chemical properties of your desired final product relative to the 2,3-dichloropyrazine impurity will dictate the most efficient and high-yielding purification strategy.

Key Properties of 2,3-Dichloropyrazine

A clear understanding of the impurity's characteristics is paramount. This data provides the basis for exploiting differences between it and your desired compound.

Property	Value	Source(s)
Molecular Formula	C₄H₂Cl₂N₂	[1][2][3]
Molecular Weight	148.98 g/mol	[4]
Appearance	Colorless to pale yellow liquid or solid	[1]
Melting Point	22-24 °C	[5]
Boiling Point	190-191 °C (at 760 mmHg); 105-107 °C (at 50 Torr)	[5][6]
Solubility	Soluble in ethanol, methanol, and other organic solvents; Low water solubility (6.8 g/L at 25°C)	[3][6][7]
Density	1.431 g/mL at 25 °C

Decision-Making Workflow

Before proceeding to specific techniques, use the following decision tree to identify the most promising starting point for your purification challenge. This diagnostic tool is designed to prevent time-consuming trial-and-error by logically narrowing down the options.

Caption: Decision tree for selecting a primary purification technique.

Part 2: Troubleshooting Guides & Protocols

This section provides detailed operational frameworks for the most effective purification techniques identified in the initial assessment. Each guide includes the underlying scientific principles, step-by-step protocols, and common troubleshooting scenarios.

Recrystallization: For Solid Final Products

Principle of Operation: Recrystallization is a powerful technique that leverages the differences in solubility between the desired compound and impurities in a given solvent at different temperatures.[8] An ideal solvent will dissolve the crude product, including the 2,3-dichloropyrazine, at an elevated temperature but will become a poor solvent for your desired product upon cooling, causing it to crystallize out in a pure form while the more soluble impurity remains in the mother liquor.[9]

When to Use: This method is ideal when your final product is a solid at room temperature and exhibits a steep solubility curve in a suitable solvent, whereas 2,3-dichloropyrazine (being a low-melting solid/liquid) remains in solution upon cooling.

• Solvent Selection: In a series of test tubes, test the solubility of small amounts of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, hexane) at room temperature and upon heating. The goal is to find a solvent that poorly dissolves your product when cold but dissolves it completely when hot.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the selected solvent to the flask and heat the mixture to boiling (using a hot plate and a boiling stick or magnetic stirring) until all the solid dissolves.[10]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling & Crystallization: Remove the flask from the heat source and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[10] Once at room temperature, you may place the flask in an ice bath to maximize crystal yield.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing the dissolved 2,3-dichloropyrazine.[8]

• Drying: Dry the crystals completely to remove residual solvent.

• Q: No crystals form upon cooling. What should I do?

  • A: The solution may be too dilute. Try boiling off some of the solvent to increase the concentration. Alternatively, you can try scratching the inside of the flask with a glass rod at the solution's surface to provide a nucleation site, or add a "seed crystal" of your pure product if available.

• Q: The product "oils out" instead of crystallizing.

  • A: This happens when the boiling point of the solvent is higher than the melting point of your compound, or if the solution is supersaturated. Try re-heating the solution and adding slightly more solvent before cooling again. Alternatively, switch to a lower-boiling point solvent.

• Q: My final product is still contaminated with 2,3-dichloropyrazine.

  • A: The purity may be improved by performing a second recrystallization. Ensure you are using the minimum amount of hot solvent to prevent the impurity from co-precipitating. Also, ensure the final crystal wash is done with ice-cold solvent to avoid redissolving your product.

Column Chromatography: The Versatile Workhorse

Principle of Operation: Column chromatography separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel or alumina) while a mobile phase (solvent) flows through it.[11][12] 2,3-Dichloropyrazine is a relatively non-polar compound. If your final product is significantly more polar, it will adhere more strongly to a polar stationary phase (like silica gel), allowing the less polar 2,3-dichloropyrazine to be washed away (eluted) first with a non-polar solvent.

When to Use: This technique is extremely versatile and can be used for both solid and liquid products. It is particularly effective when there is a noticeable difference in polarity between your product and the impurity, which can be quickly assessed using Thin-Layer Chromatography (TLC).

Caption: General workflow for purification via flash column chromatography.

• TLC Analysis: Develop a solvent system (e.g., a mixture of hexane and ethyl acetate) that shows good separation between your product and 2,3-dichloropyrazine on a TLC plate. The impurity should have a higher Rf value (travel further up the plate) than your more polar product.

• Column Packing: Prepare a slurry of silica gel in the initial, non-polar mobile phase (e.g., 100% hexane). Carefully pour the slurry into a glass column, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve your crude product in a minimal amount of a suitable solvent (ideally the mobile phase, or a slightly stronger solvent like dichloromethane) and load it onto the top of the silica bed.

• Elution: Begin eluting the column with the non-polar solvent. This will wash the less polar 2,3-dichloropyrazine through the column.[13] Collect the eluent in fractions.

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate in hexane) to release your more polar product from the silica gel.[14] Continue collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to determine which ones contain your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

• Q: The spots for my product and the impurity are too close on the TLC (poor resolution).

  • A: Your solvent system is not optimal. If using a hexane/ethyl acetate system, try reducing the amount of the more polar ethyl acetate. This will cause all compounds to have lower Rf values but may increase the separation between them. You can also try a different solvent system entirely, for example, dichloromethane/methanol.[14]

• Q: My product is coming off the column very slowly or not at all.

  • A: The mobile phase is not polar enough. You need to increase the polarity of your eluent more significantly (e.g., a higher percentage of ethyl acetate or methanol) to displace your strongly-adsorbed compound from the silica gel.

• Q: Can I use other stationary phases?

  • A: Yes. If your product is very non-polar, you might consider using reversed-phase chromatography, where the stationary phase is non-polar (e.g., C18-bonded silica) and the mobile phase is polar (e.g., water/acetonitrile).[11][13] In this case, the elution order would be reversed: your more polar product would elute first.

Liquid-Liquid Extraction (LLE) & Acidic Washes

Principle of Operation: This technique separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[13] Pyrazines are weakly basic due to the lone pairs of electrons on their nitrogen atoms. By washing an organic solution of your crude product with an aqueous acid (e.g., 1M HCl), the basic 2,3-dichloropyrazine can be protonated, forming a salt that is soluble in the aqueous layer and can be drained away.

When to Use: This method is excellent for a preliminary, large-scale cleanup, especially if your desired product is neutral and not acid-sensitive. It is a very effective way to remove basic impurities.

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent (e.g., dichloromethane, ethyl acetate, or diethyl ether) in a separatory funnel.

• First Wash: Add an equal volume of aqueous acid (e.g., 1M HCl) to the separatory funnel.

• Extraction: Stopper the funnel, invert it, and open the stopcock to vent any pressure. Shake vigorously for 1-2 minutes.[15]

• Separation: Place the funnel in a ring stand and allow the layers to fully separate.

• Drain: Drain the lower aqueous layer, which now contains the protonated 2,3-dichloropyrazine impurity.

• Repeat: Repeat the wash (steps 2-5) one or two more times to ensure complete removal.

• Neutralization & Drying: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any residual acid, followed by a wash with brine (saturated NaCl solution) to remove excess water. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent by rotary evaporation.

• Q: An emulsion formed between the two layers and they won't separate.

  • A: Emulsions are common. Try gently swirling the funnel or adding a small amount of brine, which can help break the emulsion by increasing the ionic strength of the aqueous phase. In stubborn cases, filtering the entire mixture through a pad of Celite can be effective.

• Q: My product is also being extracted into the aqueous layer.

  • A: This indicates your product may also have basic properties or is somewhat water-soluble. You could try using a weaker or more dilute acid for the wash. Alternatively, LLE may not be a suitable method, and chromatography should be considered.

Distillation: Separation by Boiling Point

Principle of Operation: Distillation separates components of a liquid mixture based on differences in their boiling points.[16] Since 2,3-dichloropyrazine has a boiling point of 190-191 °C, this method is viable if your final product is either non-volatile or has a boiling point that is significantly different (a gap of at least 50 °C is recommended for simple distillation).

When to Use: When your product is a liquid with a boiling point very different from 190-191 °C, or if your product is a non-volatile solid dissolved in a solvent. A specific and effective method mentioned in the literature for isolating 2,3-dichloropyrazine is steam distillation.[17]

Steam distillation is particularly useful for separating volatile compounds from non-volatile materials. Water is introduced into the distillation apparatus, and the steam co-distills with the volatile 2,3-dichloropyrazine at a temperature below the boiling point of water.

• Setup: The crude mixture is placed in a distillation flask. A steam inlet is arranged to bubble steam through the mixture.

• Distillation: As steam passes through, the volatile 2,3-dichloropyrazine is carried over with the steam into the condenser.

• Collection: The distillate collected will be a two-phase mixture of water and 2,3-dichloropyrazine.

• Separation: Since 2,3-dichloropyrazine is denser than water and has low solubility, it can be easily separated from the aqueous layer in a separatory funnel.[17] This leaves the non-volatile final product behind in the distillation flask.

• Q: Is vacuum distillation a good option?

  • A: Yes. If your product is thermally sensitive or has a very high boiling point, performing the distillation under reduced pressure (vacuum distillation) will lower the boiling points of all components, allowing for separation at a lower temperature.[18] 2,3-dichloropyrazine's boiling point is 105-107 °C at 50 Torr, providing a useful benchmark.[5]

• Q: How do I know if distillation is complete?

  • A: In a simple or fractional distillation, the temperature at the still head will drop after the lower-boiling component has been removed. In steam distillation, you can continue collecting distillate until it runs clear and no more water-insoluble material is observed.

References

• Fengchen Group. (n.d.). 2,3-Dichloropyrazine CAS 4858-85-9 Manufacturers and Suppliers. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2,3-dichloropyrazine, 4858-85-9. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 2,3-Dichloro pyrazine. Retrieved from [Link]

• Fisher Scientific. (2024, February 2). SAFETY DATA SHEET: 2,3-Dichloropyrazine. Retrieved from [Link]

• Freedman, L. J. (2020, January 29). Photochemical Technique for the Elimination of Chlorinated Aromatic Interferences in the Gas-Liquid Chromatographic Analysis for Chlorinated Paraffins. Journal of AOAC INTERNATIONAL. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,3-Dichloropyrazine. PubChem Compound Database. Retrieved from [Link]

• Synerzine. (2018, June 22). Safety Data Sheet: 2,3-Dichloropyrazine. Retrieved from [Link]

• Kamitori, Y., et al. (n.d.). Complete Removal of Chlorinated Aromatic Compounds from Oils by Channel-Type γ-Cyclodextrin Assembly.

• ResearchGate. (n.d.). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Retrieved from [Link]

• Ashraf-Khorassani, M., et al. (2019, August 23). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Oxford Academic. Retrieved from [Link]

• Paur, H. R., et al. (2001). U.S. Patent No. 6,222,089. Washington, DC: U.S. Patent and Trademark Office.
• Britton, E. C., et al. (1962). U.S. Patent No. 3,033,864. Washington, DC: U.S. Patent and Trademark Office.

• Wang, H. C., et al. (2014, May 2). Removal of Chlorinated Aromatic Organic Compounds from MWI with Catalytic Filtration. Aerosol and Air Quality Research. Retrieved from [Link]

• Pews, R. G., & Corson, F. P. (1966). U.S. Patent No. 3,291,802. Washington, DC: U.S. Patent and Trademark Office.
• Carrara, A., et al. (1966). U.S. Patent No. 3,287,451. Washington, DC: U.S. Patent and Trademark Office.

• Sato, N., & Naruse, Y. (2006). Synthesis of 3,3'-Dichloro-2,2'-bipyrazine. Journal of Heterocyclic Chemistry. Retrieved from [Link]

• Wnukowski, M., et al. (2023). Recovery of Natural Pyrazines and Alcohols from Fusel Oils Using an Innovative Extraction Installation. PMC. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]

• University of Toronto. (n.d.). Experiment 2: Recrystallization. Retrieved from [Link]

• ResearchGate. (2025, October 16). Removal of Aromatic Chlorinated Pesticides from Aqueous Solution Using β-Cyclodextrin Polymers Decorated with Fe3O4 Nanoparticles. Retrieved from [Link]

• LabXchange. (2024, January 23). Lab Procedure: Recrystallization. Retrieved from [Link]

• Reddit. (2024, January 13). What's the best solvent to remove these crystals and recrystallize it?. r/chemistry. Retrieved from [Link]

• Ministry of the Environment, Japan. (n.d.). Analytical Methods. Retrieved from [Link]

• European Patent Office. (2011, June 7). METHOD FOR PREPARING 2,3-DICHLOROPYRIDINE - EP 2687510 A1. Retrieved from [Link]

• Biocompare. (n.d.). Chromatography and Separation. Retrieved from [Link]

• YouTube. (2010, January 21). Exp 2 Solvent Removal by Distillation. Retrieved from [Link]

• Biotage. (2023, January 26). How to isolate impurities from a reaction product. Retrieved from [Link]

• Preprints.org. (2025, June 13). Sample Preparation for Simultaneous Determination of Organic Compounds by Chromatography. Retrieved from [Link]

Sources

• 1. CAS 4858-85-9: 2,3-Dichloropyrazine | CymitQuimica [cymitquimica.com]
• 2. fishersci.es [fishersci.es]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. 2,3-Dichloropyrazine | C4H2Cl2N2 | CID 78575 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4858-85-9 Cas No. | 2,3-Dichloropyrazine | Matrix Scientific [matrixscientific.com]
• 6. 2,3-dichloropyrazine, 4858-85-9 [thegoodscentscompany.com]
• 7. 2,3-Dichloropyrazine CAS 4858-85-9 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. athabascau.ca [athabascau.ca]
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• 12. biocompare.com [biocompare.com]
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• 14. biotage.com [biotage.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. m.youtube.com [m.youtube.com]
• 17. US3291802A - 2, 3-and 2, 6-dichloropyrazine by chlorination - Google Patents [patents.google.com]
• 18. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]

Troubleshooting low conversion rates in phenoxy pyrazine reactions

Status: Operational | Tier: Level 3 (Senior Scientific Support) Topic: Troubleshooting Low Conversion in Pyrazinyl Ether Synthesis

Diagnostic Protocol: Define Your Failure Mode

Before altering variables, you must diagnose the mechanistic bottleneck. Phenoxy pyrazine formation generally proceeds via two distinct pathways: Nucleophilic Aromatic Substitution (

) or Transition-Metal Catalyzed Cross-Coupling (TMCC) .

The most common cause of low conversion is applying

conditions to an electronically deactivated pyrazine, or conversely, using a sensitive metal catalyst on a substrate that poisons the cycle.

Workflow Selector & Troubleshooting Logic

Figure 1: Decision tree for selecting the correct synthetic strategy based on pyrazine electronics.

Module A: Troubleshooting Reactions

Applicability: Pyrazines with Electron-Withdrawing Groups (EWG) or Halopyrazines without deactivating substituents.

The Core Problem: Meisenheimer Complex Instability

In

, the rate-determining step is often the addition of the phenoxide to the pyrazine ring to form the anionic Meisenheimer intermediate. If conversion is low (<20%), the energy barrier to this intermediate is likely too high.

Critical Parameters & Solutions

1. Leaving Group Hierarchy (The "Fluorine Effect")

Contrary to Pd-coupling, Fluorine is the superior leaving group for

on pyrazines, followed by Chlorine. Bromine and Iodine are poor choices here.

• Mechanism: The high electronegativity of fluorine inductively stabilizes the anionic Meisenheimer intermediate [1].

• Action: If using 2-chloropyrazine and conversion stalls, switch to 2-fluoropyrazine .

2. Solvent Polarity & Ion Pairing

Low conversion often results from using non-polar solvents (Toluene, THF) where the phenoxide nucleophile exists as a tight ion pair with the cation, reducing its reactivity.

• Action: Switch to Dipolar Aprotic Solvents (DMSO, DMF, NMP). These solvate the cation (e.g.,

  ), leaving the phenoxide "naked" and highly reactive.

3. Base Selection Table

Base	pKa (Conj. Acid)	Suitability	Notes
	~10.3	Standard	Good for activated pyrazines. Requires heat (80-100°C).
	~10.3	Enhanced	"Cesium Effect": Higher solubility in organics; weaker ion pairing.
	~35	Aggressive	Irreversible deprotonation. Use if phenol is sterically hindered.
	~17	Moderate	Good balance, but can cause side reactions with sensitive groups.

Validated Protocol (High-Difficulty Substrates)

• Dissolve Phenol (1.1 equiv) in anhydrous DMF (0.5 M).

• Add NaH (60% dispersion, 1.2 equiv) at 0°C slowly. Stir 30 min to ensure full deprotonation (H2 evolution stops).

• Add 2-Chloropyrazine (1.0 equiv).

• Heat to 90°C. Monitor by HPLC/UPLC.

  • Checkpoint: If SM remains after 4h, raise temp to 120°C. If still no reaction, substrate is too electron-rich; switch to Module B.

Module B: Troubleshooting Metal-Catalyzed Coupling

Applicability: Electron-rich pyrazines (e.g., amino-pyrazines), unactivated chloropyrazines, or when mild conditions are required.

The Core Problem: The "Pyrazine Poison"

Pyrazines are excellent ligands. The basic nitrogen atoms in the pyrazine ring can bind to the Palladium or Copper center, displacing the phosphine ligand and shutting down the catalytic cycle (formation of stable, unreactive Pd(Pyrazine)2L2 complexes) [2].

Visualizing the Poisoning Mechanism

Figure 2: Competition between productive coupling and catalyst deactivation by pyrazine nitrogen.

Troubleshooting Steps

1. Switch Ligand Class (Steric Bulk is Key)

Standard ligands like

or dppf often fail with pyrazines. You must use bulky, electron-rich ligands that sterically prevent the pyrazine nitrogen from coordinating to the metal center while facilitating oxidative addition.

• Recommendation: Use Buchwald Ligands (Dialkylbiaryl phosphines).

  • Primary Choice:RockPhos or tBuBrettPhos (Specific for C-O coupling).

  • Alternative:Xantphos (Large bite angle, good for heterocycles).

2. The Halide Switch

Unlike

, Chlorides are the hardest to couple (strong bond).

• Action: Switch to 2-Bromopyrazine or 2-Iodopyrazine . The weaker C-Halogen bond facilitates oxidative addition, often the rate-limiting step for electron-deficient heterocycles [3].

3. Copper-Catalyzed (Ullmann) Alternative

If Pd fails, Copper is often superior for electron-deficient nitrogen heterocycles.

• Catalyst: CuI (10 mol%).[1]

• Ligand: TMEDA or 1,10-Phenanthroline (20 mol%).

• Solvent: Dioxane or Toluene.[2][3]

• Note: Requires higher temperatures (100-110°C) but is less sensitive to the "poisoning" effect than Pd [4].

FAQ: Common Experimental Pitfalls

Q: My reaction shows 100% conversion, but I isolate <20% yield. Where is the product? A: Phenoxy pyrazines are often moderately basic. If you perform an acidic workup (e.g., 1M HCl wash), the product may protonate and remain in the aqueous layer.

• Fix: Maintain pH > 8 during workup. Use saturated

  or water for washing, not strong acid.

Q: I see a new spot on TLC, but it's not the product. What is it? A: Common side reactions include:

• Hydrolysis: The chloropyrazine reacts with trace water to form hydroxypyrazine (tautomerizes to pyrazinone). Solution: Dry solvents (Karl Fischer < 100 ppm).

• Homocoupling: The phenol couples with itself (oxidative dimerization). Solution: Degas solvents thoroughly (Argon sparge).

Q: Can I use microwave irradiation? A: Yes. For

on deactivated pyrazines, microwave heating (150°C, 30 min) often drives the reaction to completion where thermal heating fails, by overcoming the high activation energy barrier.

References

• Effect of Leaving Group in SNAr

  • Source: "Nucleophilic aromatic substitution of chloropyrazines."[3]

  • Context: Explains the reactivity order F > Cl > Br for due to Meisenheimer stabiliz

  • URL:3

• Catalyst Poisoning in Heterocycles

  • Source: "Buchwald-Hartwig coupling troubleshooting - Chemistry Stack Exchange."
  • Context: Discusses coordination of nitrogen heterocycles to Pd/Cu centers and ligand selection.

  • URL:4

• Halide Reactivity in Coupling

  • Source: "Cross-Coupling Reaction Manual: Desk Reference - MilliporeSigma."
  • Context: Details the oxidative addition rates (I > Br > Cl)

  • URL:5

• Ullmann Coupling Alternatives

  • Source: "Ullmann Coupling & other Cu Catalyzed reactions - Organic Synthesis."[1][6]

  • Context: Provides protocols for copper-c

  • URL:7[1]

Sources

• 1. Frontiers | Reshaping Ullmann Amine Synthesis in Deep Eutectic Solvents: A Mild Approach for Cu-Catalyzed C–N Coupling Reactions With No Additional Ligands [frontiersin.org]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Ullmann Reaction [organic-chemistry.org]
• 7. organic-synthesis.com [organic-synthesis.com]

Solvent selection for crystallization of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

Technical Support Center: Crystallization Optimization for 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

Executive Summary & Chemical Context

This guide addresses the crystallization challenges associated with 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine . This molecule belongs to a class of halogenated heteroaromatic ethers, often utilized as intermediates in the synthesis of kinase inhibitors (e.g., c-Met/VEGFR targets) or agrochemicals.

Critical Chemical Properties impacting Crystallization:

• Lipophilicity: The presence of a pyrazine core flanked by a halogenated phenoxy group and a chlorine atom suggests high lipophilicity (LogP > 3.0).

• Reactivity (

  Risk): The 2-chloro position on the pyrazine ring is activated by the adjacent nitrogen atoms.[1] It is susceptible to Nucleophilic Aromatic Substitution ( ).[1][2]

  • Risk:[1][3] Reaction with protic solvents (water, alcohols) at high temperatures can lead to hydrolysis (formation of pyrazinones) or alcoholysis (formation of alkoxy-pyrazines).

• Crystallization Behavior: These molecules often exhibit a wide Metastable Zone Width (MSZW) and a tendency to "oil out" (Liquid-Liquid Phase Separation) rather than nucleate, particularly in solvent/anti-solvent systems.[1]

Solvent Selection Strategy

The selection of solvents must balance solubility power with chemical stability .[1]

Recommended Solvent Systems

Solvent Role	Recommended Solvents	Technical Rationale	Risk Profile
Primary Solvent (Good)	Ethyl Acetate (EtOAc)	Moderate polarity; excellent for dissolving lipophilic aromatics; chemically inert to the Cl-pyrazine bond.[1]	Low
Primary Solvent (Good)	Toluene	Strong - interaction potential with the aromatic rings; promotes distinct crystal habits (often prisms).[1]	Low
Primary Solvent (Alternative)	Dichloromethane (DCM)	Very high solubility; good for initial dissolution but difficult to crystallize from due to low boiling point.[1]	Medium (Volatility)
Anti-Solvent	n-Heptane / Hexanes	Classic non-polar anti-solvents; inducing supersaturation via polarity shift.[1]	Low
Avoid / Use with Caution	Methanol / Ethanol	High Risk: At reflux, especially if traces of base are present, the solvent may displace the 2-Cl atom (alcoholysis).	High
Avoid	Water	High Risk: Promotes hydrolysis to the 2-hydroxy impurity (pyrazinone), which is difficult to purge.[1]	High

Troubleshooting Guides (Q&A Format)

Scenario A: The "Oiling Out" Phenomenon

Q: "I added heptane to my ethyl acetate solution, but instead of crystals, I see a second oily liquid layer forming at the bottom. Why?"

A: You are experiencing Liquid-Liquid Phase Separation (LLPS) .[1]

• The Cause: The anti-solvent (heptane) was added too quickly or at a temperature where the "oiling out" boundary was crossed before the solubility curve (supersaturation) could drive nucleation. The molecule is likely amorphous or has a low melting point in the presence of solvent impurities.

• The Fix:

  • Re-heat: Heat the mixture until it becomes a single phase again.

  • Seed: Cool slowly to the metastable zone (just before the oil appeared) and add seed crystals (0.5 - 1.0 wt%).

  • Adjust Ratio: Increase the proportion of the "Good Solvent" (EtOAc) slightly. Oiling out often indicates the solvent mixture is too "poor" too quickly.

Scenario B: Impurity Rejection

Q: "My yield is good (85%), but the 4-chloro-3-fluorophenol starting material is co-crystallizing. How do I remove it?"

A: Phenolic impurities often form hydrogen bonds with the basic nitrogens of the pyrazine ring, creating stubborn co-crystals or solvates.

• The Cause: The phenol is likely soluble in the anti-solvent (heptane) but is being "dragged" down by the product due to intermolecular interactions.

• The Fix:

  • Basic Wash: Before crystallization, wash the organic phase (EtOAc) with 1M NaOH or

    . This deprotonates the phenol (making it water-soluble phenoxide) while leaving the neutral pyrazine product in the organic layer.

  • Solvent Switch: Switch to Isopropyl Alcohol (IPA) (at moderate temps <50°C). Phenols are highly soluble in IPA and may stay in the mother liquor while the product crystallizes out upon cooling.

Scenario C: Chemical Instability

Q: "I see a new impurity peak at RRT 0.85 after refluxing in ethanol. It has a mass of M-Cl+OEt." [1]

A: You have synthesized the ethoxy-ether byproduct via

.

• The Mechanism: The 2-chloropyrazine moiety is electron-deficient.[1] Ethanol acts as a nucleophile at reflux temperatures.[1]

• The Fix:

  • Immediate: Stop using primary alcohols at reflux.

  • Alternative: If you must use alcohol for solubility reasons, use Isopropanol (IPA) or tert-Butanol .[1] The steric bulk of the secondary/tertiary alkyl group significantly slows down the nucleophilic attack compared to methanol or ethanol.

Visual Workflows (Graphviz)

Diagram 1: Solvent Selection Decision Tree

Caption: Decision tree prioritizing chemical stability (avoiding

) and managing phase separation (oiling out).

Experimental Protocols

Protocol A: Metastable Zone Width (MSZW) Determination

Use this to determine the exact temperature to add seeds and avoid oiling out.

• Preparation: Dissolve 1.0 g of crude 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine in 5 mL Ethyl Acetate (5 volumes).

• Heating: Heat to 60°C. Solution should be clear.

• Cooling (Cloud Point): Cool at a rate of 0.5°C/min. Record the temperature (

  ) where the first turbidity (or oil droplet) appears.

• Heating (Clear Point): Re-heat at 0.5°C/min. Record the temperature (

  ) where the solution becomes transparent again.

• Analysis:

  • The gap between

    and is your MSZW.

  • Action: In your scale-up, cool to (

    ) and add seeds.[1] This bypasses the spontaneous nucleation zone where oiling out occurs.

Protocol B: Standard Cooling Crystallization

• Dissolution: Charge crude material and Toluene (4 volumes). Heat to 70°C.

• Filtration: Polish filter (hot) to remove mechanical impurities.[1]

• Anti-Solvent Addition: Slowly add n-Heptane (2 volumes) at 70°C.

• Seeding: Cool to 55°C. Add pure seed crystals (1% w/w). Hold for 30 mins to allow crystal growth.

• Ramp: Cool to 0°C over 4 hours (linear ramp).

• Isolation: Filter and wash with cold 1:1 Toluene/Heptane.[1]

References

• Myerson, A. S. (2002).[1] Handbook of Industrial Crystallization. Butterworth-Heinemann.[1] (General principles of solubility and MSZW).

• Mullin, J. W. (2001).[1] Crystallization. Elsevier.[1] (Fundamental text on nucleation and oiling out mechanisms).

• Walsh, K., Sneddon, H. F., & Moody, C. J. (2013).[4] "Amination of Heteroaryl Chlorides: Palladium Catalysis or

  in Green Solvents?" ChemSusChem, 6(8).[1] Link (Demonstrates reactivity of chloropyrazines in nucleophilic substitution).

• Jandourek, O., et al. (2017).[1] "Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide." Molecules, 22(2).[5] Link (Provides context on chloropyrazine stability and synthesis).

• Hansen, C. M. (2007).[1] Hansen Solubility Parameters: A User's Handbook. CRC Press.[1] (Theoretical basis for solvent selection).[1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Structural Elucidation and Comparative Spectral Analysis: 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

Executive Summary & Analytical Context

In the development of kinase inhibitors and heterocyclic active pharmaceutical ingredients (APIs), the pyrazine scaffold is ubiquitous. However, the synthesis of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine (hereafter referred to as Target Compound A ) via nucleophilic aromatic substitution (

) presents a critical regioselectivity challenge.

The primary analytical burden is not merely confirming the structure, but definitively distinguishing it from its thermodynamic regioisomer, 2-Chloro-6-(4-chloro-3-fluorophenoxy)pyrazine (hereafter Isomer B ). Standard LC-MS methods often fail to resolve these isomers due to identical molecular weights (MW 259.06) and similar fragmentation patterns.

This guide provides a comparative 1H NMR analysis protocol designed to unambiguously validate the 2,3-substitution pattern against the 2,6-alternative, leveraging specific scalar coupling (

) phenomena introduced by the fluorine substituent and the pyrazine nitrogen arrangement.

The Comparative Framework: Target vs. Isomer

The core of this analysis relies on the distinct magnetic environments created by the nitrogen atoms in the pyrazine ring.

Structural Logic

• Target Compound A (2,3-substituted): The remaining protons on the pyrazine ring are at positions 5 and 6. These are vicinal (adjacent carbons).[1]

• Isomer B (2,6-substituted): The remaining protons are at positions 3 and 5. These are meta (separated by a quaternary carbon and a nitrogen).

Performance Comparison of Analytical Techniques

Feature	1H NMR (Recommended)	LC-MS (Standard)	19F NMR (Supplementary)
Isomer Differentiation	High. Vicinal vs. Meta coupling is distinct.	Low. Requires specialized chiral/phenyl-hexyl columns.	Medium. Chemical shift differences are subtle (<0.5 ppm).
Quantification	Absolute. qNMR requires no reference standard.	Relative. Response factors may vary between isomers.[2]	Relative.
Throughput	10-15 mins/sample.	5-30 mins/sample (method dependent).	5 mins/sample.

Experimental Protocol

To ensure high-resolution splitting patterns required for

-coupling analysis, the following protocol is mandatory.

Sample Preparation[3]

• Solvent: DMSO-d6 (99.9% D) is preferred over CDCl3.

  • Reasoning: Pyrazines can aggregate in non-polar solvents, broadening signals. DMSO disrupts stacking interactions, sharpening the critical pyrazine doublets.

• Concentration: 5–10 mg in 600 µL solvent.

• Tube: 5mm high-precision NMR tube (Wilmad 528-PP or equivalent).

Acquisition Parameters (600 MHz equivalent)

• Pulse Sequence: zg30 (30° excitation pulse) to prevent saturation.

• Spectral Width: -2 to 14 ppm.

• Acquisition Time (AQ): > 3.0 seconds (critical for resolving small

  couplings).

• Relaxation Delay (D1): 5.0 seconds.

  • Note: Protons adjacent to quadrupolar nitrogens and halogens relax slowly. Insufficient D1 leads to integration errors.

• Scans (NS): 64 (for S/N > 200:1).

Processing

• Apodization: Exponential multiplication with Line Broadening (LB) = 0.3 Hz.

• Zero Filling: To 64k or 128k points to ensure digital resolution < 0.2 Hz/point.

Spectral Analysis & Assignment

The Pyrazine "Fingerprint" Region (8.0 – 8.6 ppm)

This is the decision gate for regiochemistry.

• Target Compound A (2,3-isomer):

  • Protons H5 and H6 are vicinal.

  • Pattern: Two distinct doublets.

  • Coupling:

    .

  • Diagnostic: The magnitude of 2.5 Hz is characteristic of vicinal pyrazine protons.

• Isomer B (2,6-isomer):

  • Protons H3 and H5 are isolated by the ring nitrogens.

  • Pattern: Two singlets (or very tight doublets).

  • Coupling:

    (often unresolved).

The Phenoxy Ring (6.8 – 7.6 ppm)

The 4-chloro-3-fluorophenoxy moiety provides a complex splitting pattern due to

and coupling.

• H2' (Ortho to F, Meta to Cl):

  • Location: ~7.4 ppm.

  • Splitting: Doublet of Doublets (dd).[3]

  • Coupling: Large

    (~10-11 Hz) and small (~2-3 Hz).

• H5' (Ortho to Cl, Meta to F):

  • Location: ~7.6 ppm.[4]

  • Splitting: Triplet-like or dd.

  • Coupling:

    (~8 Hz) and (~7-8 Hz).

• H6' (Para to F):

  • Location: ~7.1 ppm.

  • Splitting: Broad doublet or multiplet.

Summary Data Table (DMSO-d6)

Position	Shift ( , ppm)	Multiplicity	Coupling Constants ( , Hz)	Assignment Logic
Pyrazine H5	8.52	Doublet (d)		Vicinal to H6; Deshielded by N and Cl.
Pyrazine H6	8.38	Doublet (d)		Vicinal to H5; Deshielded by N and O.
Phenoxy H5'	7.65	dd (apparent t)	,	Ortho to Cl, Meta to F.
Phenoxy H2'	7.42	dd	,	Key Signal: Large F-coupling confirms F position.
Phenoxy H6'	7.15	ddd	,	Shielded by ether oxygen.

Visualizations

Analytical Workflow: Decision Tree

This diagram illustrates the logical flow for determining purity and regiochemistry.

Figure 1: Analytical decision tree for distinguishing the target 2,3-pyrazine scaffold from common regioisomers.

Splitting Tree: The Fluorine Effect

This diagram details the complex splitting of the H2' proton on the phenoxy ring, which is the secondary validation point.

Figure 2: Coupling tree for Phenoxy H2', showing the dominance of Fluorine coupling (

) over meta-proton coupling.

Troubleshooting & Anomalies

Common Issue: Broadening of Pyrazine Signals

Observation: The doublets at 8.3-8.5 ppm appear as broad humps. Cause: Restricted rotation of the ether linkage or quadrupole broadening from the Cl/N atoms. Solution:

• Temperature: Run the experiment at 313 K (40 °C). This increases the rotation rate, sharpening the signals.

• Solvent Swap: If DMSO fails, use Acetone-d6. Avoid CDCl3 if broadening persists.

Common Issue: Water Suppression Artifacts

Observation: The phenoxy signals (~7.0-7.6 ppm) are distorted. Cause: In wet DMSO, the water peak (~3.3 ppm) is far away, but exchangeable protons (if any impurities exist) can cause baseline roll. Solution: Ensure the sample is dry. If using a water suppression pulse sequence (e.g., zgesgp), ensure the excitation bandwidth does not clip the aromatic region.

References

• Farrán, M. A., et al. (2005). "Structural characterisation of 2,3-disubstituted pyrazines: NMR and X-ray crystallography." Journal of Molecular Structure, 741(1-3), 67-75.[5] Link

  • Grounding: Establishes the vicinal coupling constants for 2,3-pyrazines.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Laboratory Chemist." The Journal of Organic Chemistry, 62(21), 7512–7515. Link

  • Grounding: Standard for solvent impurity identific

• Reich, H. J. (2023). "Coupling Constants: 19F-1H Couplings." University of Wisconsin-Madison Chemistry Department. Link

  • Grounding: Authoritative source for Fluorine-Proton coupling ranges ( and ).

• Slabizki, P., et al. (2014).[5] "Characterization and analysis of structural isomers of dimethyl methoxypyrazines." Analytical and Bioanalytical Chemistry, 406, 6429–6439.[5] Link

  • Grounding: Comparative methodology for distinguishing pyrazine regioisomers.

Sources

• 1. acdlabs.com [acdlabs.com]
• 2. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to HPLC Method Development for the Purity Assessment of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

This guide provides a comprehensive, in-depth walkthrough for the development and validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine. This molecule, with its multiple halogen substitutions on aromatic rings, presents unique challenges in achieving optimal separation from potential process-related impurities and degradation products. We will move beyond a simple recitation of steps to explore the scientific rationale behind each experimental choice, ensuring a robust and reliable analytical method.

Foundational Principles: The Analytical Target Profile (ATP)

Before any practical work commences, it is crucial to define the Analytical Target Profile (ATP). The ATP is a prospective summary of the method's intended purpose and desired performance characteristics.[1] For the purity assessment of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine, our ATP is as follows:

• Analyte: 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine

• Matrix: Bulk drug substance

• Intended Use: To quantify the purity of the active pharmaceutical ingredient (API) and to detect and quantify any related impurities, including process impurities and degradation products. The method must be stability-indicating.

• Performance Characteristics:

  • Specificity: The method must be able to unequivocally assess the analyte in the presence of its potential impurities and degradants.[2]

  • Linearity: A direct correlation between concentration and detector response for the main peak and any specified impurities.

  • Accuracy & Precision: The method must be accurate (close to the true value) and precise (reproducible) within defined limits.[2][3]

  • Limit of Quantitation (LOQ): Sufficiently low to quantify reportable impurities as per ICH guidelines.

  • Robustness: The method should be reliable under minor variations in operational parameters.

Strategic Approach to Method Development

Our strategy will be a systematic, multi-step process, beginning with an evaluation of the analyte's physicochemical properties and progressing through column and mobile phase screening to method optimization and validation.

Figure 1: A systematic workflow for HPLC method development.

Analyte Characterization and Initial Considerations

2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine is a non-polar, aromatic molecule. The presence of a pyrazine ring, a substituted phenoxy group, and multiple halogen atoms (Cl, F) dictates its chromatographic behavior.

• UV Absorbance: The aromatic nature of the molecule suggests strong UV absorbance, making UV detection a suitable choice. A preliminary UV scan of the analyte in a suitable solvent (e.g., acetonitrile/water) is recommended to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity. A λmax is anticipated in the 250-280 nm range.

• Solubility: The compound is expected to be soluble in common organic solvents like acetonitrile and methanol, making it well-suited for reversed-phase HPLC.

• Potential Impurities: Key impurities could include positional isomers, starting materials, or byproducts from the synthetic route. For instance, isomers where the chloro and fluoro substituents on the phenoxy ring are in different positions are likely candidates for critical peak pairs that need to be resolved.

Experimental Section: A Step-by-Step Protocol

Column and Mobile Phase Screening

The goal of this phase is to identify a suitable stationary phase and mobile phase composition that provides good peak shape and initial separation of the main peak from any visible impurities. Reversed-phase HPLC is the most logical starting point for this non-polar molecule.[4]

Rationale for Column Selection:

• C18: A standard C18 column is the workhorse of reversed-phase chromatography and often the first choice.[5] It separates analytes primarily based on hydrophobicity.

• Phenyl-Hexyl: Phenyl-based columns can offer alternative selectivity for aromatic compounds through π-π interactions between the analyte's aromatic rings and the phenyl groups of the stationary phase.[6][7] This can be particularly useful for separating positional isomers.[8][9]

• Pentafluorophenyl (PFP): PFP columns provide a combination of hydrophobic, aromatic (π-π), and dipole-dipole interactions. The electron-withdrawing fluorine atoms on the PFP phase can create unique selectivity for halogenated compounds.[6][9]

Table 1: Comparison of Stationary Phases for Initial Screening

Stationary Phase	Primary Interaction Mechanism	Potential Advantage for 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine
C18	Hydrophobic (van der Waals)	Good starting point, excellent retention for non-polar compounds.
Phenyl-Hexyl	Hydrophobic, π-π interactions	Enhanced selectivity for aromatic and unsaturated compounds, potential to resolve positional isomers.
Pentafluorophenyl (PFP)	Hydrophobic, π-π, dipole-dipole, ion-exchange	Unique selectivity for halogenated compounds and positional isomers.

Screening Protocol:

• Prepare a System Suitability Solution: Dissolve a small amount of the 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine reference standard and a sample from a crude or stressed batch (if available) in a suitable diluent (e.g., 50:50 acetonitrile:water) to a concentration of approximately 0.5 mg/mL.

• Initial Chromatographic Conditions:

  • Columns: C18, Phenyl-Hexyl, PFP (e.g., 150 x 4.6 mm, 5 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 50-95% B over 15 minutes, hold at 95% B for 5 minutes, return to 50% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection: UV at λmax (e.g., 270 nm)[10]

  • Injection Volume: 10 µL

• Evaluation: Compare the chromatograms from each column for peak shape (tailing factor), resolution between the main peak and impurities, and overall retention. The column providing the most promising initial separation will be selected for further optimization.

Method Optimization

Once a promising column and mobile phase system are identified (for this guide, let's assume the PFP column showed the best initial selectivity), the next step is to fine-tune the parameters to achieve optimal resolution and run time.

Figure 2: The iterative process of HPLC method optimization.

Optimization Steps:

• Gradient Optimization: The initial broad gradient helps to elute all components. Now, the gradient slope should be adjusted to improve the separation of closely eluting peaks.

  • If critical peaks elute too close together, decrease the gradient slope (e.g., 60-80% B over 20 minutes) to increase the separation window.[11]

  • If peaks are well-separated but the run time is long, the gradient can be steepened.

• Mobile Phase Composition: While acetonitrile is an excellent choice, methanol can offer different selectivity and is worth evaluating, especially if problematic peak co-elutions persist. A change in the organic modifier can alter the elution order of impurities.[11]

• Temperature Optimization: Column temperature affects viscosity (and thus pressure) and can also influence selectivity. Running the analysis at different temperatures (e.g., 25°C, 35°C, 45°C) can sometimes improve the resolution of difficult-to-separate peaks.[6][12]

• Flow Rate Adjustment: A lower flow rate (e.g., 0.8 mL/min) can increase efficiency and resolution but at the cost of longer analysis times. Conversely, a higher flow rate (e.g., 1.2 mL/min) can shorten the run time if resolution is already adequate.

Table 2: Example of Optimization Data

Parameter	Condition 1	Condition 2 (Optimized)	Observation
Gradient	50-95% B in 15 min	65-85% B in 20 min	Improved resolution between main peak and a closely eluting impurity.
Temperature	30°C	40°C	Sharper peaks and slightly altered selectivity, further improving resolution.
Flow Rate	1.0 mL/min	1.0 mL/min	Kept constant as resolution and run time were acceptable.

Forced Degradation Studies

To ensure the method is stability-indicating, forced degradation studies must be performed.[13][14] The goal is to generate potential degradation products and demonstrate that they are well-separated from the main peak and from each other.[3] An ideal degradation level is between 5-20%.[15]

Protocol for Forced Degradation:

Prepare solutions of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine (approx. 0.5 mg/mL) and subject them to the following stress conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid sample heated at 105°C for 48 hours.

• Photolytic Degradation: Solution exposed to UV light (e.g., 254 nm) and white light in a photostability chamber.

After exposure, neutralize the acidic and basic samples, dilute all samples to the target concentration, and analyze them using the optimized HPLC method. A photodiode array (PDA) detector is invaluable here to assess peak purity and identify any co-eluting peaks.

Method Validation: Adhering to ICH Q2(R2) Guidelines

Once the method is developed and shown to be specific through forced degradation, it must be validated according to ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[1][16][17]

Table 3: Validation Parameters and Acceptance Criteria

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze blank, placebo (if applicable), and stressed samples. Assess peak purity using a PDA detector.	No interference at the retention time of the main peak. Peak purity index > 0.99.
Linearity	Analyze at least five concentrations of the reference standard over the range of LOQ to 150% of the target concentration.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Perform recovery studies by spiking a known amount of analyte into a placebo or by comparing results to a reference method. Analyze at three concentration levels in triplicate.	Mean recovery between 98.0% and 102.0%.
Precision	- Repeatability: Six replicate injections of the same sample. - Intermediate Precision: Analysis on different days, by different analysts, or on different equipment.	RSD ≤ 2.0% for repeatability and intermediate precision.
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	Determined based on signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.	LOQ should be sufficiently low to quantify impurities at the reporting threshold.
Robustness	Intentionally vary method parameters (e.g., ±0.2 pH units, ±2°C temperature, ±5% organic modifier composition) and assess the impact on the results.	System suitability parameters should remain within acceptable limits.
System Suitability	Inject a standard solution multiple times before starting the analysis.	Tailing factor ≤ 2.0, theoretical plates > 2000, %RSD of replicate injections ≤ 2.0%.

Conclusion: A Robust Method for Purity Assessment

By following a systematic approach that begins with defining the ATP and progresses through logical stages of screening, optimization, and validation, a robust and reliable HPLC method for the purity assessment of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine can be successfully developed. The use of a PFP column is a strategic choice that leverages multiple interaction mechanisms to resolve challenging separations involving halogenated aromatic isomers. The forced degradation studies confirm the stability-indicating nature of the method, ensuring that any potential degradants formed during the product's shelf-life can be accurately detected and quantified. This comprehensive approach ensures data integrity and supports regulatory compliance throughout the drug development lifecycle.

References

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (n.d.).
• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development - SciSpace. (n.d.).
• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22).
• A practical guide to forced degradation and stability studies for drug substances. (n.d.).
• A Review on HPLC Method Development and Validation in Forced Degradation Studies - ijarsct. (2025, April 15).
• Isomers and Recommended HPLC Columns for Effective Separation - HPLC Primer. (2025, June 19).
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. (n.d.).
• A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method - PMC. (n.d.).
• Development of a forced degradation study by HPLC-PDA with design of experiments applied to glimepiride tablets - SSRN. (n.d.).
• ICH guideline Q2(R2) on validation of analytical procedures - EMA. (2022, March 31).
• Analytical methods validation as per ich & usp | PPT - Slideshare. (n.d.).
• Retention Behavior of Pyrazines in Reversed-Phase High Performance Liquid Chromatography. (n.d.).
• HPLC Column Selection: Core to Method Development (Part II) – Welch Materials, Inc. (2025, November 5).
• A Comparative Guide to HPLC Methods for Purity Assessment of Synthesized Pyrazine Sulfonamides - Benchchem. (n.d.).
• Separation of Pyrazine on Newcrom R1 HPLC column - SIELC Technologies. (n.d.).
• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - RSC Publishing. (2021, February 26).
• Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative - SciSpace. (2021, June 6).
• HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum. (2015, May 7).
• How to separate isomers by Normal phase HPLC? - ResearchGate. (2019, August 7).
• separation of positional isomers - Chromatography Forum. (2017, December 14).
• HPLC Column Selection Guide - Phenomenex. (n.d.).
• Development and Validation of RP-HPLC Method for Quantitative estimation of Pyrazinamide in Bulk and Pharmaceutical dosage forms. (n.d.).
• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. (2025, June 6).
• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. (2021, April 30).
• How to optimize your mobile phase to improve selectivity and resolution in chromatography. (n.d.).
• Developing HPLC Methods - MilliporeSigma. (n.d.).
• Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. (n.d.).
• Optimization of Mobile Phase for Simultaneous Determination of Sweeteners, Preservatives and Dyes by UFLC - OSF. (n.d.).
• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC - NIH. (2014, June 13).
• Determination of aromatic compounds by high-performance liquid chromatography with on-line photoreactor and peroxyoxalate chemiluminescence detection - PubMed. (2007, November 15).

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Technical Guide: IR Spectroscopy of Ether Linkages in Pyrazine Derivatives

Topic: IR Spectroscopy Peaks for Ether Linkages in Pyrazine Derivatives Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Strategic Context

In medicinal chemistry, the incorporation of ether linkages into pyrazine rings is a critical strategy for modulating lipophilicity (LogP) and metabolic stability. However, characterizing these alkoxypyrazines presents a unique spectroscopic challenge. Unlike simple aliphatic ethers, the electron-deficient nature of the pyrazine ring (1,4-diazine) significantly alters the vibrational force constants of the attached oxygen atom.

This guide provides a technical comparison of Infrared (IR) spectroscopy against alternative characterization methods, establishing it as the primary tool for validating ether linkages in pyrazine-based drug candidates. We define the specific spectral "fingerprints" that distinguish pyrazine ethers from their phenyl and aliphatic counterparts.

Technical Deep Dive: The Pyrazine Ether Signature

The detection of an ether linkage (C–O–C) relies on the change in dipole moment during bond stretching. In pyrazine derivatives, this is complicated by the strong electron-withdrawing effect of the two ring nitrogen atoms.

The "Push-Pull" Electronic Effect

In a standard aryl ether (e.g., anisole), the oxygen lone pair donates electron density into the ring (resonance), giving the

bond partial double-bond character. In pyrazine, the para-nitrogen atoms aggressively pull this density, increasing the bond order of the bond more than in benzene analogs.

Key Spectral Consequence:

• Higher Frequency Shift: The asymmetric C–O–C stretch often shifts to higher wavenumbers (

  ) compared to standard phenyl ethers.

• Intensity Enhancement: The extreme polarity difference between the electropositive alkyl group and the electron-poor pyrazine ring results in intense, sharp bands.

Visualization: Vibrational Logic of Pyrazine Ethers

The following diagram illustrates the structural causality behind the observed IR peaks.

Figure 1: Mechanistic relationship between electronic effects in pyrazine derivatives and resulting IR vibrational modes.

Comparative Analysis: IR vs. Alternatives

Why choose IR over Raman or NMR for this specific linkage?

Table 1: Comparative Performance for Ether Linkage Detection

Feature	IR Spectroscopy	Raman Spectroscopy	¹³C NMR
Primary Detection Principle	Change in Dipole Moment	Change in Polarizability	Magnetic Environment of Carbon
Sensitivity to Ether (C-O-C)	High (Strong Dipole)	Low (Weak Polarizability change)	High (Chemical Shift)
Pyrazine Ring Detection	Moderate (Ring modes ~1580 cm⁻¹)	High (Sym. Ring Breathing)	High
Solvent Interference	High (if aqueous)	Low (Water is weak scatterer)	Solvent dependent
Throughput	High (ATR < 1 min)	High	Low (Requires dissolution)

Verdict: While Raman is superior for detecting the pyrazine ring scaffold (due to symmetric ring breathing modes), IR is the superior technique for confirming the ether linkage itself because the C–O stretch is highly polar and IR-active, whereas it is often weak or obscured in Raman spectra.

Table 2: Spectral Shift Comparison (Wavenumbers)

Compound Class	Structure	Asymmetric C-O-C (cm⁻¹)	Symmetric C-O-C (cm⁻¹)
Aliphatic Ethers	R–O–R		(Weak)
Phenyl Ethers	Ph–O–R (e.g., Anisole)
Pyrazine Ethers	Pyz–O–R

Note: The pyrazine asymmetric stretch is typically 20-40 cm⁻¹ higher than analogous phenyl ethers due to the electron-deficient ring shortening the C-O bond.

Experimental Protocol: High-Fidelity Acquisition

To ensure data integrity (E-E-A-T), follow this self-validating protocol. This workflow is designed to minimize atmospheric interference and maximize the signal-to-noise ratio for the ether region.

Method: Attenuated Total Reflectance (ATR-FTIR)

Scope: Solid or liquid pyrazine derivatives.

• System Validation (The "Blank" Check):

  • Clean the crystal (Diamond/ZnSe) with isopropanol.

  • Acquire a background spectrum (Air).

  • Validation Criteria: Background must show minimal water vapor (rotational lines at 3500-4000 cm⁻¹) and CO₂ (doublet at 2350 cm⁻¹). If CO₂ > 0.05 Abs, purge system with dry nitrogen.

• Sample Application:

  • Solids: Place 2-5 mg of sample on the crystal center. Apply pressure using the anvil until the force gauge indicates optimal contact.

  • Liquids: Apply 10 µL neat.

• Acquisition Parameters:

  • Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res for resolving ring modes).

  • Scans: Minimum 32 (Signal averaging to reduce noise).

  • Range: 4000 – 600 cm⁻¹.

• Data Processing:

  • Apply ATR Correction (essential as penetration depth varies with wavelength).

  • Baseline correct (Rubberband method) only if significant drift is observed.

Workflow Visualization

Figure 2: Step-by-step ATR-FTIR acquisition workflow ensuring spectral validity.

Data Interpretation: Analyzing a Case Study

Compound: 2-Methoxypyrazine Formula:

When analyzing the spectrum of this molecule, look for the following diagnostic peaks to confirm structural integrity:

• The "Anchor" Peak (Asymmetric Ether Stretch):

  • Look for a strong, sharp band at ~1280–1300 cm⁻¹ .

  • Differentiation: If this peak is below 1250 cm⁻¹, suspect contamination or hydrolysis to the pyrazinone (ketone) form.

• The Symmetric Companion:

  • A moderate intensity band at ~1020 cm⁻¹ . This corresponds to the

    stretch.

• The Pyrazine Skeleton:

  • C=N / C=C Ring Stretch: Pair of bands at 1580 cm⁻¹ and 1470 cm⁻¹ .

  • C-H Stretch: Weak bands >3000 cm⁻¹ (aromatic C-H) and distinct bands <3000 cm⁻¹ (methyl C-H).[1][2]

Common Pitfall: Confusing the C=O stretch of a hydrolysis product (Pyrazin-2-one) with the ring modes. Pyrazinones show a strong carbonyl peak at ~1660–1680 cm⁻¹. A pure pyrazine ether should lack any strong band between 1650–1750 cm⁻¹.

References

• NIST Mass Spectrometry Data Center. 2-Ethoxypyrazine Infrared Spectrum.[3][4] NIST Chemistry WebBook, SRD 69.[5][6] Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. Wiley.

• Photothermal Spectroscopy Corp. Traditional IR vs Raman Spectroscopy.[7] Available at: [Link]

• Mettler Toledo. IR vs Raman Spectroscopy: Advantages & Limitations. Available at: [Link][8]

• Coates, J. Interpretation of Infrared Spectra, A Practical Approach. Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.). Available at: [Link]

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Safety & Regulatory Compliance

2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine proper disposal procedures

The handling and disposal of multi-halogenated heteroaromatic compounds, such as 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine (CAS: 1555642-33-5) , require stringent operational protocols. Because this molecule contains multiple carbon-chlorine (C-Cl) and carbon-fluorine (C-F) bonds distributed across aromatic and heteroaromatic ring systems, it presents specific challenges regarding environmental persistence and the potential for generating highly toxic byproducts (such as halogenated dioxins and furans) if subjected to incomplete combustion.

As a researcher or drug development professional, your responsibility is to ensure that the chemical is safely segregated, contained, and transferred to a licensed environmental health and safety (EH&S) entity for ultimate thermal destruction.

Regulatory and Physicochemical Profiling

Before initiating disposal, it is critical to understand the regulatory classification and thermal behavior of the waste stream. Under standard environmental frameworks like the US EPA Resource Conservation and Recovery Act (RCRA), waste containing this compound must be strictly managed as a Halogenated Organic Waste .

Table 1: Operational and Disposal Parameters for Multi-Halogenated Aromatics

Parameter	Specification	Operational Rationale
Waste Classification	Halogenated Organic Waste	High halogen content (>1% by mass) dictates specialized downstream thermal treatment to prevent dioxin formation.
Primary Container Compatibility	High-Density Polyethylene (HDPE), PTFE, or Glass	Prevents solvent leaching or chemical degradation of the container during temporary lab storage.
Ultimate Destruction Method	High-Temperature Liquid/Solid Injection Incineration	Required to break high-energy C-F (approx. 485 kJ/mol) and C-Cl (approx. 338 kJ/mol) bonds.
Minimum Incineration Temp.	≥ 1100 °C (2000 °F)	Standard 850°C incineration is insufficient and risks generating polychlorinated dibenzo-p-dioxins (PCDDs)[1].
Minimum Residence Time	≥ 2.0 seconds	Ensures complete thermal oxidation of the aromatic rings[2].
Post-Combustion Requirement	Alkaline Wet Scrubbing	Captures corrosive hydrogen chloride (HCl) and hydrogen fluoride (HF) gases generated during combustion[1].

Laboratory-Level Disposal Methodology

The following protocol outlines the self-validating system for managing 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine waste at the point of generation. The goal of this protocol is to ensure zero environmental release and to prepare the material for safe institutional transfer.

Step 1: Point-of-Generation Segregation

• Action: Isolate all waste containing 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine (including contaminated solvents, reaction mixtures, and solid residues) strictly into designated "Halogenated Waste" streams.

• Causality: Mixing halogenated waste with non-halogenated waste unnecessarily increases the volume of material that must undergo expensive, high-temperature incineration. Furthermore, introducing halogens into a non-halogenated waste stream that is destined for standard industrial boilers (which operate at lower temperatures) creates a severe risk of emitting toxic products of incomplete combustion (PICs).

Step 2: Primary Containment

• Action: Transfer the waste into a compatible, chemically inert container (e.g., a UN-rated HDPE jerrican or a PTFE-lined glass bottle). Ensure the container is equipped with a secure, leak-proof closure. If the waste is a volatile mixture, utilize a vented cap to prevent pressure accumulation, provided the venting system is routed through a fume hood.

• Causality: Halogenated heteroaromatics can permeate or degrade certain low-density plastics over time. Using high-density or fluorinated polymers ensures structural integrity during the accumulation phase.

Step 3: Comprehensive Labeling

• Action: Affix a hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly state: "Halogenated Organic Waste - Contains 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine."

• Causality: Downstream commercial incinerators calculate the required alkaline load for their scrubber systems based on the declared halogen content of the incoming waste. Accurate labeling ensures the facility can neutralize the resulting HCl and HF gases effectively.

Step 4: Institutional Transfer

• Action: Once the accumulation limit is reached (or the regulatory time limit expires), initiate a transfer request with your institutional EH&S department. Do not attempt to chemically neutralize, oxidize, or degrade this compound in the laboratory.

• Causality: Bench-scale chemical degradation of multi-halogenated aromatics is highly prone to forming toxic intermediates. Only licensed RCRA facilities possess the extreme thermal capabilities and continuous emission monitoring systems (CEMS) required for safe destruction.

The Mechanism of Ultimate Destruction

Understanding what happens to your waste after it leaves the lab reinforces the importance of the handling steps.

When EH&S transfers this chemical to a commercial hazardous waste incinerator, the facility must adhere to strict performance standards. Because the waste contains significant halogenated organic substances, environmental regulations (such as the European Industrial Emissions Directive and EPA guidelines) mandate that the combustion gas be raised to a minimum temperature of 1100 °C (2000 °F) for at least two seconds [1][2].

At temperatures below 1100 °C, the incomplete combustion of chlorinated and fluorinated aromatics can lead to the recombination of aromatic radicals with chlorine, forming highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs)[3]. Operating at ≥ 1100 °C ensures the complete homolytic cleavage of the carbon-halogen bonds. The resulting elemental halogens react with hydrogen in the combustion chamber to form HCl and HF gases, which are subsequently neutralized in an alkaline wet scrubber system before the exhaust is released into the atmosphere[1].

Waste Flow Visualization

The following diagram illustrates the critical path of halogenated waste from laboratory generation to ultimate destruction, highlighting the necessary control measures at each node.

Caption: Institutional and commercial workflow for the safe disposal of multi-halogenated organic waste.

References

1.[1] Environmental Protection Agency (EPA). "Air Pollution Control Technology Fact Sheet: Thermal Incinerators." EPA.gov. Available at:[Link] 2.[2] Environmental Protection Agency Ireland (EPA.ie). "Compliance with Article 50 of the IED." EPA Export. Available at:[Link] 3.[3] MDPI. "Analysis of the Efficiency and Environmental Impact of Municipal Solid Waste Incineration." Sustainability. Available at:[Link]

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Navigating the Uncharted: A Guide to Handling 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine with Confidence

The Rationale of Precaution: Understanding the Risks

The structure of 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine suggests several potential hazards. Halogenated aromatic compounds can exhibit varying degrees of toxicity, and many are known to be irritants.[1] The pyrazine ring, a nitrogen-containing heterocycle, is a common scaffold in biologically active molecules, underscoring the potential for physiological effects. Therefore, a conservative approach that minimizes all potential routes of exposure—dermal, ocular, and inhalation—is paramount.

Core Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense. The following table outlines the minimum required PPE for handling 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine.

Body Part	Required PPE	Rationale and Specifications
Eyes/Face	Chemical Splash Goggles and Face Shield	Goggles provide a seal around the eyes to protect against splashes. A face shield offers an additional layer of protection for the entire face, particularly when handling larger quantities or during procedures with a higher risk of splashing.[1][2][3]
Hands	Chemical-Resistant Gloves (Nitrile or Neoprene)	Given the chlorinated and aromatic nature of the compound, gloves made of nitrile or neoprene are recommended for good chemical resistance.[3][4] Always inspect gloves for any signs of degradation or punctures before use. For prolonged operations, consider double-gloving.[5]
Body	Laboratory Coat (fully buttoned)	A lab coat protects the skin and personal clothing from accidental spills and contamination.[1][5]
Respiratory	Certified Chemical Fume Hood	All handling of this compound, including weighing and transfers, must be conducted within a properly functioning chemical fume hood to minimize the risk of inhalation.[1][6]

Step-by-Step Handling Protocol

This protocol details the essential steps for safely handling 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine from initial preparation to temporary storage of waste.

1. Preparation and Pre-Handling Check:

• Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

• Gather all necessary equipment and reagents before bringing the target compound into the fume hood.

• Don all required PPE as outlined in the table above.

2. Weighing and Transfer:

• Conduct all weighing and transfers of the solid compound within the fume hood.

• Use a disposable weighing boat or paper to avoid contamination of the balance.

• Handle the compound with a clean spatula.

• Close the container tightly immediately after use.

3. In-Reaction Handling:

• Keep all reaction vessels containing the compound clearly labeled and within the fume hood.

• Should any transfer outside the fume hood be absolutely necessary (e.g., for analysis), ensure the container is securely sealed.

4. Post-Handling and Decontamination:

• Wipe down the work surface within the fume hood with an appropriate solvent to decontaminate the area.

• Carefully remove gloves and dispose of them in the designated hazardous waste container.

• Wash hands thoroughly with soap and water after the procedure is complete.[7]

Spill and Exposure Management

In the event of a spill or exposure, immediate and correct action is crucial.

• Minor Spill (in fume hood):

  • Alert nearby personnel.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

  • Collect the contaminated absorbent material into a sealed, labeled hazardous waste container.

  • Decontaminate the area with a suitable solvent, followed by soap and water.[1]

• Skin Contact:

  • Immediately flush the affected area with copious amounts of water for at least 15 minutes.[1]

  • Remove any contaminated clothing.

  • Seek medical attention.

• Eye Contact:

  • Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.

  • Seek immediate medical attention.

Disposal Plan

All waste generated from handling 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine must be treated as hazardous waste.

• Solid Waste: This includes contaminated gloves, weighing paper, and absorbent materials. Place these items in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a designated, labeled hazardous waste container for halogenated organic waste.[6]

• Empty Containers: Even empty containers may retain residue and should be disposed of as hazardous waste.[8][9]

Never dispose of this chemical or its waste down the drain.[6][7] Adhere strictly to your institution's hazardous waste management guidelines.

Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine.

Caption: Workflow for handling 2-Chloro-3-(4-chloro-3-fluorophenoxy)pyrazine.

References

• An In-depth Technical Guide to the Safety and Handling of Chlorinated Aromatic Compounds. Benchchem.
• Safety Data Sheet. (2007, September 12).
• SAFETY DATA SHEET Pyrazine, 2,6-dimethyl-. Synerzine.
• EQUIPMENT. Great Plains Center for Agricultural Health.
• SAFETY DATA SHEET. The Perfumers Apprentice.
• Personal Protection for the Applicator and Worker Module. PSEP.
• Safety Data Sheet. (2016, February 15).
• SAFETY DATA SHEET. PPG. (2024, November 27).
• Safety Data Sheet. Aaronchem. (2024, November 1).
• 2 - SAFETY DATA SHEET.
• natural pyrazines 18. Axxence.
• 4 - SAFETY DATA SHEET. (2013, November 1).
• Material Safety Data Sheet. Spectrum Chemical. (2006, August 11).
• Safe Laboratory Practices in Chemistry. Harvey Mudd College Department of Chemistry. (2015, October 29).

• GENERAL RULES TO OPERATE SAFELY IN A CHEMICAL LABORATORY. Available at: [Link].

• INSTITUTE-Laboratory-Safety-Guide_revised.pdf. Chemistry @ UPD - University of the Philippines Diliman.
• Safe Laboratory Practices: Handling and Disposing of Organic Substances. Chemistry. (2025, March 4).
• Safety Data Sheet: 2,3-Dichloro pyrazine.

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